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2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide Documentation Hub

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Core Science & Biosynthesis

Foundational

Synthesis and Mechanistic Evaluation of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide

A Comprehensive Technical Guide for Indole-Carboxamide Scaffold Construction Executive Summary & Retrosynthetic Strategy The target molecule, 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide (IUPAC: N-(2-amino-2-oxoeth...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Technical Guide for Indole-Carboxamide Scaffold Construction

Executive Summary & Retrosynthetic Strategy

The target molecule, 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide (IUPAC: N-(2-amino-2-oxoethyl)-2,3-dimethyl-1H-indole-5-carboxamide), is a highly versatile structural motif. Indole-5-carboxamides are privileged scaffolds in medicinal chemistry, frequently utilized in the development of PPARγ partial agonists, allosteric modulators, and kinase inhibitors[1][2].

To achieve high yield, purity, and scalability, the synthesis is disconnected into two primary stages: the construction of the heterocyclic core via a Fischer Indole Synthesis, followed by a highly controlled uronium-mediated amide coupling.

SynthesisWorkflow Hydrazine 4-Hydrazinobenzoic acid Indole 2,3-Dimethyl-1H-indole- 5-carboxylic acid Hydrazine->Indole Fischer Indole Synthesis (HCl, Δ) Ketone 2-Butanone Ketone->Indole Target 2-[(2,3-Dimethyl-1H-indol-5-yl) formamido]acetamide Indole->Target Amide Coupling (HATU, DIPEA, DMF) Glycinamide Glycinamide HCl Glycinamide->Target

Fig 1. Two-stage synthetic workflow from starting materials to the target indole-carboxamide.

Stage I: Scaffold Construction via Fischer Indole Synthesis

Mechanistic Causality & Regioselectivity

The synthesis of the 2,3-dimethyl-1H-indole-5-carboxylic acid core relies on the Fischer Indole reaction between 4-hydrazinobenzoic acid and 2-butanone (methyl ethyl ketone)[3]. A critical mechanistic consideration here is the regioselectivity dictated by the unsymmetrical nature of 2-butanone.

Following the formation of the initial hydrazone, acid-catalyzed tautomerization can theoretically yield two distinct enehydrazines: one leading to a 2-ethylindole derivative, and the other to the 2,3-dimethylindole derivative. Under strongly acidic conditions (e.g., concentrated HCl in 1,4-dioxane) and elevated temperatures, the reaction is thermodynamically controlled. The more highly substituted enehydrazine intermediate is favored, driving the[3,3]-sigmatropic rearrangement exclusively toward the 2,3-dimethyl-1H-indole-5-carboxylic acid product[3].

Self-Validating Protocol: 2,3-Dimethyl-1H-indole-5-carboxylic acid

This protocol is designed as a self-validating system, utilizing visual cues and mass spectrometry for in-process control (IPC).

  • Hydrazone Formation: Charge a high-pressure reaction vessel with 4-hydrazinobenzoic acid (10.0 g, 65.7 mmol) and suspend it in anhydrous 1,4-dioxane (100 mL). Add 2-butanone (5.21 g, 72.3 mmol, 1.1 eq) dropwise at room temperature.

  • Acid Catalysis: Slowly add concentrated HCl (2.00 mL) to the stirring suspension. Validation Check: The mixture will transition from a heterogeneous yellow suspension to a deeper orange hue as the hydrazone forms.

  • Cyclization: Seal the vessel and heat the reaction mixture to 120 °C for 96 hours[3].

    • IPC Check: Monitor via LC-MS. The reaction is complete when the intermediate hydrazone mass disappears and the product mass ( [M+H]+=190.2 ) plateaus.

  • Isolation: Cool the mixture to room temperature and concentrate under reduced pressure to 25% of the original volume. Pour the concentrated crude into ice-cold distilled water (200 mL) to precipitate the product.

  • Purification: Filter the precipitate, wash sequentially with cold water and hexanes, and dry under high vacuum at 50 °C to yield the carboxylic acid as a pale brown solid.

Stage II: Amide Bond Formation via Uronium Activation

Mechanistic Causality: Overcoming Guanidinylation

Coupling the sterically hindered indole-5-carboxylic acid with glycinamide requires a highly efficient activating agent. HATU is selected over standard carbodiimides due to the superior leaving group ability of the HOAt ester and the neighboring group participation of the pyridine nitrogen, which drastically accelerates aminolysis[4].

However, a known critical failure point in this specific reaction is the guanidinylation of the primary amine of glycinamide by excess HATU[5]. If pre-activation of the carboxylic acid is too slow, or if the base concentration is insufficient to liberate the glycinamide free base from its HCl salt, HATU will react directly with glycinamide, forming an unreactive guanidinium byproduct and terminating the reaction[5]. To prevent this, a strict stoichiometric excess of DIPEA (3.5 equivalents) is used, and the carboxylic acid is pre-activated prior to the introduction of the amine.

HATU_Mechanism Acid Indole-5-carboxylic acid Deprotonated Carboxylate Anion Acid->Deprotonated DIPEA ActiveEster OAt Active Ester Deprotonated->ActiveEster HATU Product Target Carboxamide ActiveEster->Product Glycinamide - HOAt

Fig 2. Mechanism of HATU-mediated amide coupling, highlighting the OAt active ester intermediate.

Self-Validating Protocol: Target Carboxamide Synthesis
  • Pre-activation: Dissolve 2,3-dimethyl-1H-indole-5-carboxylic acid (1.0 g, 5.28 mmol, 1.0 eq) in anhydrous DMF (15 mL) under an inert nitrogen atmosphere. Add DIPEA (2.30 mL, 13.2 mmol, 2.5 eq) followed by HATU (2.21 g, 5.81 mmol, 1.1 eq)[5].

    • Validation Check: Stir at room temperature for 15-20 minutes. The solution will turn slightly yellow, indicating the formation of the highly electrophilic OAt active ester.

  • Amine Liberation & Coupling: In a separate vial, suspend Glycinamide hydrochloride (0.70 g, 6.34 mmol, 1.2 eq) in DMF (5 mL) and add DIPEA (0.92 mL, 5.28 mmol, 1.0 eq) to liberate the free base[5]. Add this solution dropwise to the pre-activated ester mixture.

  • Reaction Monitoring: Stir the reaction at room temperature for 2 hours.

    • IPC Check: Analyze via LC-MS. Confirm the disappearance of the active ester and the presence of the product peak ( [M+H]+=246.3 ).

  • Workup: Quench the reaction by adding saturated aqueous NaHCO3​ (30 mL). Extract the aqueous layer with Ethyl Acetate (3 x 30 mL). Wash the combined organic layers with 1N HCl (to remove unreacted amine and DIPEA), followed by brine.

  • Purification: Dry the organic phase over anhydrous Na2​SO4​ , filter, and concentrate. Purify via flash column chromatography (DCM:MeOH gradient) to yield the pure 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide.

Quantitative Reaction Parameters & IPC Data

To ensure reproducibility across different laboratory scales, the critical quantitative parameters and expected analytical results are summarized below:

Reaction StageKey Reagents (Equivalents)Solvent / Temp / TimeExpected IPC Result (LC-MS)Target Yield
Stage I: Fischer Indole 4-Hydrazinobenzoic acid (1.0)2-Butanone (1.1)Conc. HCl (Catalytic)1,4-Dioxane120 °C96 hoursProduct [M+H]+=190.2 Absence of m/z=207.2 65 - 75%
Stage II: HATU Coupling Indole Core (1.0)HATU (1.1)Glycinamide HCl (1.2)DIPEA (3.5 total)Anhydrous DMF20-25 °C2-4 hoursProduct [M+H]+=246.3 Absence of m/z=190.2 80 - 88%

References

  • [1] Design, Synthesis, and Evaluation of Potent Novel Peroxisome Proliferator-Activated Receptor γ Indole Partial Agonists - PMC - NIH Source: nih.gov URL:

  • [3] PROTEIN-OLIGOMER BINDING AGENTS AND THERAPEUTIC USES THEREOF - European Patent Office - EP 4140481 A1 Source: googleapis.com URL:

  • [2] US8957093B2 - N-biphenylmethylindole modulators of PPARG - Google Patents Source: google.com URL:

  • [5] Technical Support Center: Optimizing Glycinamide Coupling Reactions - Benchchem Source: benchchem.com URL:

  • [4] Allosteric Modulation of the Dopamine D2 Receptor by Pro-Leu-Gly-NH2 Peptidomimetics Constrained in Either a Polyproline II Helix or a Type II β-Turn Conformation - PMC Source: nih.gov URL:

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Exploratory

An In-Depth Technical Guide to the Physicochemical Properties of 2,3-Dimethyl-1H-Indole and its Derivatives: A Compass for Drug Discovery

This guide provides an in-depth exploration of the critical physicochemical properties of 2,3-dimethyl-1H-indole and its derivatives, tailored for researchers, scientists, and professionals in the field of drug developme...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth exploration of the critical physicochemical properties of 2,3-dimethyl-1H-indole and its derivatives, tailored for researchers, scientists, and professionals in the field of drug development. The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a wide array of biological targets.[1] Understanding the fundamental physicochemical characteristics of its derivatives, such as 2,3-dimethyl-1H-indole, is paramount for optimizing drug-like properties, including solubility, permeability, metabolic stability, and ultimately, therapeutic efficacy.[2]

This document moves beyond a simple recitation of data points, offering a rationale for experimental choices and providing detailed, actionable protocols for the determination of key parameters. We will delve into the core physicochemical properties that govern the journey of a drug candidate from the laboratory bench to clinical application.

The 2,3-Dimethyl-1H-Indole Core: Structural and Spectroscopic Identity

Before delving into its behavior in various environments, it is essential to establish the fundamental identity of the 2,3-dimethyl-1H-indole molecule.

Structure:

Caption: Chemical structure of 2,3-dimethyl-1H-indole.

Spectroscopic Fingerprint:

The identity and purity of 2,3-dimethyl-1H-indole are confirmed through a combination of spectroscopic techniques.

Spectroscopic DataCharacteristic Features
¹H NMR (in CDCl₃) Signals corresponding to the aromatic protons of the indole ring, the N-H proton, and the two methyl groups at the C2 and C3 positions.
¹³C NMR (in CDCl₃) Resonances for the ten carbon atoms, including the distinct signals for the methyl carbons and the carbons of the heterocyclic and benzene rings.
Mass Spectrometry (EI) A molecular ion peak (M+) corresponding to its molecular weight (145.21 g/mol ), along with a characteristic fragmentation pattern.
Infrared (IR) Spectroscopy Absorption bands indicative of the N-H stretching vibration, C-H stretching of the aromatic and methyl groups, and C=C stretching of the aromatic rings.

Aqueous Solubility: The Gateway to Bioavailability

Aqueous solubility is a critical determinant of a drug's absorption and distribution. For a molecule to be absorbed from the gastrointestinal tract, it must first dissolve in the aqueous environment. The hydrophobic nature of the 2,3-dimethyl-1H-indole core suggests that its aqueous solubility is limited.

Quantitative Data Summary:

CompoundAqueous SolubilityMethodReference
2,3-Dimethyl-1H-indoleSparingly solubleQualitative[3][4]
2,3-Dimethyl-7-nitro-1H-indole1.2 µg/mL (at pH 7.4)ExperimentalPubChem CID: 38742

The introduction of a polar nitro group in the 7-position, as seen in the derivative, provides a quantitative, albeit low, solubility value. This highlights the significant impact of substituents on the solubility of the indole core.

Experimental Protocol: Equilibrium Shake-Flask Method for Solubility Determination

This protocol details a robust method for determining the thermodynamic solubility of hydrophobic compounds like 2,3-dimethyl-1H-indole derivatives.

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Foundational

The Molecular Mechanics of Formamido Acetamide Compounds: A Technical Whitepaper on Antiviral Efficacy

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanism of Action (MoA), Assay Methodologies, and Structural Biology Executive Summary The formamido acetamide scaffol...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanism of Action (MoA), Assay Methodologies, and Structural Biology

Executive Summary

The formamido acetamide scaffold ( R1​ -NH-CO-CH 2​ -NH-CO- R2​ ) has emerged as a highly privileged chemotype in modern drug discovery. Characterized by its dense array of hydrogen bond donors and acceptors, coupled with high conformational flexibility, this structural motif allows for precise geometric alignment within complex protein pockets.

As a Senior Application Scientist specializing in structural pharmacology, I have observed that the true utility of formamido acetamides lies in their dual capability: they can act as highly specific competitive enzyme inhibitors (e.g., against viral proteases) and as allosteric modulators of protein-protein interactions (e.g., viral capsid assembly). This whitepaper dissects the mechanisms of action of these compounds, focusing on their application against SARS-CoV-2, Chikungunya Virus (CHIKV), and Hepatitis B Virus (HBV), providing actionable protocols for assay development and validation.

Mechanism I: Competitive Inhibition of Viral Proteases

Viral proteases, such as the SARS-CoV-2 Main Protease (Mpro) and the CHIKV nsP2 protease, are critical for cleaving viral polyproteins into functional units. Formamido acetamide derivatives have been identified as potent inhibitors of these enzymes through large-scale consensus pharmacophore modeling[1].

Structural Binding Dynamics (SARS-CoV-2 Mpro & CHIKV nsP2)

Compounds such as Compound 15 (2-[(2-hydroxy-3-methoxy-5-methylphenyl)formamido]acetamide) target the SARS-CoV-2 Mpro by occupying the S1, S1', and S2 subpockets[1]. The mechanism of action relies on non-covalent interactions that stabilize the enzyme in an inactive conformation.

  • Key Interactions: The formamido acetamide core acts as a peptide mimetic. Molecular dynamics (MD) simulations reveal that the amide nitrogens and carbonyl oxygens form critical hydrogen bonds with the catalytic dyad/residues (His41, Gly143, and Glu166) of Mpro[1].

  • Similarly, against CHIKV nsP2, derivatives like Compound 10 (2-phenyl-2-[(3-phenylcyclobutyl)formamido]acetamide) block the active site, forming hydrophobic contacts with Cys1013 and Trp1084, effectively neutralizing the catalytic dyad[2].

Mpro_Inhibition A Formamido Acetamide Ligand B Mpro Catalytic Pocket A->B Subpocket Binding C H-Bond Network (His41, Gly143, Glu166) B->C Stabilization D Protease Inactivation C->D Active Site Blockade E Viral Replication Halted D->E Cleavage Arrest

Caption: Mechanistic pathway of SARS-CoV-2 Mpro inhibition by formamido acetamide derivatives.

Experimental Protocol: FRET-Based Mpro Enzymatic Assay

To validate the inhibitory efficacy of formamido acetamides against Mpro, a continuous kinetic Fluorescence Resonance Energy Transfer (FRET) assay is the gold standard[1].

Rationale & Causality: Dithiothreitol (DTT) is intentionally omitted from the reaction buffer. Because DTT is a strong reducing agent, it can react with and neutralize electrophilic inhibitors or alter the redox state of the compound, leading to false-negative IC50 values[1].

Step-by-Step Methodology:

  • Buffer Preparation: Prepare an assay buffer containing 25 mM Tris (pH 7.3), 1 mM EDTA, and 0.005% Triton X-100. Do not add DTT.

  • Enzyme Preparation: Dilute recombinant SARS-CoV-2 Mpro to a final working concentration of 50 nM in the assay buffer.

  • Compound Plating: In a 384-well black microplate, dispense the formamido acetamide compounds using a 3-fold serial dilution (starting at 100 μM) to generate a dose-response curve.

  • Incubation: Add the Mpro enzyme to the compounds and incubate at 37°C for 30 minutes to allow the compound to reach binding equilibrium with the catalytic pocket.

  • Substrate Addition: Initiate the reaction by adding a FRET-based peptide substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans) at a final concentration of 20 μM.

  • Kinetic Readout: Measure fluorescence continuously for 60 minutes (Excitation: 340 nm, Emission: 490 nm) using a microplate reader. Calculate the initial velocity ( V0​ ) to determine the IC50.

Mechanism II: Allosteric Modulation of Viral Capsid Assembly

Beyond competitive enzyme inhibition, the formamido acetamide scaffold exhibits profound efficacy as a Core Protein Allosteric Modulator (CpAM) . The prime example is BCM-599 (N-(2,6-dichloropyridin-3-yl)-2-[(4-fluorophenyl)formamido]acetamide), a potent Hepatitis B Virus (HBV) capsid assembly inhibitor[3][4].

The "Misdirected Assembly" Paradigm

During a normal HBV lifecycle, the core protein (Cp) dimerizes and self-assembles into an icosahedral capsid that encapsidates the viral pregenomic RNA (pgRNA) and polymerase.

  • Mechanism of Action: BCM-599 binds to a hydrophobic allosteric pocket at the Cp dimer-dimer interface. Rather than simply blocking assembly, it acts as an "assembly accelerator"[4][5].

  • By altering the assembly kinetics and the thermodynamic stability of the intermediates, BCM-599 induces the rapid formation of aberrant, genome-free (empty) capsids[3][4]. Because the capsids seal prematurely without encapsidating the pgRNA, viral reverse transcription and DNA synthesis are completely abolished[5].

HBV_Capsid A HBV Core Protein (Cp) Dimers B BCM-599 Binding (Allosteric Site) A->B Modulator Addition C Accelerated Assembly Kinetics B->C Conformational Shift D Genome-Free Empty Capsids C->D Misdirected Assembly E pgRNA Encapsidation Blocked D->E Maturation Failure

Caption: Allosteric modulation of HBV core protein assembly by BCM-599.

Experimental Protocol: Capsid Integrity Evaluation via SEC and TEM

To validate that a formamido acetamide compound is inducing empty/aberrant capsids rather than simply denaturing the protein, a combination of Size Exclusion Chromatography (SEC) and Transmission Electron Microscopy (TEM) is required.

Rationale & Causality: SEC separates properly formed capsids from aberrant aggregates based on hydrodynamic volume. However, SEC cannot distinguish between a normal capsid and an empty capsid of normal morphology. Therefore, TEM with negative staining is strictly required to visually confirm the lack of electron-dense genetic material inside the capsid core.

Step-by-Step Methodology:

  • Assembly Reaction: Incubate purified HBV Cp dimers (10 μM) with BCM-599 (20 μM) in an assembly buffer (50 mM HEPES, pH 7.5, 300 mM NaCl) at 37°C for 24 hours.

  • SEC Fractionation: Inject the reaction mixture onto a Superose 6 Increase 10/300 GL column. Monitor UV absorbance at 280 nm. Normal capsids elute in the void volume, while aberrant aggregates will show a shifted, broadened elution profile.

  • TEM Grid Preparation: Collect the capsid-containing fractions. Apply 5 μL of the sample to a carbon-coated copper grid (glow-discharged) for 2 minutes.

  • Negative Staining: Wick away excess liquid and immediately stain with 2% uranyl acetate for 1 minute.

  • Imaging: View under a TEM at 120 kV. Normal capsids appear as intact icosahedrons with dark centers (if RNA is present), whereas BCM-599 treated capsids will appear either morphologically irregular or as hollow, stain-penetrated spheres (empty capsids).

Quantitative Structure-Activity Relationship (QSAR) Data

The versatility of the formamido acetamide scaffold is evident in its cross-viral efficacy. The table below summarizes the quantitative pharmacological metrics of key derivatives discussed in this whitepaper.

Compound NameViral TargetPrimary Mechanism of ActionIC50 (μM)CC50 (μM)Ref
Compound 15 SARS-CoV-2 MproCompetitive Active Site Blockade (S1/S2)~70.5*>100[1]
Compound 10 CHIKV nsP2Competitive Active Site Blockade13.1>100[2]
BCM-599 HBV Core ProteinAllosteric Capsid Assembly Modulation0.88144[6]

*Note: IC50 values for Mpro inhibitors vary based on specific assay conditions (e.g., presence/absence of DTT). The listed value represents the validated mid-micromolar range for this scaffold class[1].

Conclusion & Future Perspectives

Formamido acetamides represent a highly adaptable chemical space for antiviral drug discovery. By understanding the causal relationship between their hydrogen-bonding capacity and their ability to either competitively block catalytic dyads (SARS-CoV-2, CHIKV) or allosterically misdirect protein oligomerization (HBV), researchers can rationally design next-generation therapeutics. Future optimization should focus on rigidifying the flexible acetamide linker to reduce entropic penalties upon binding, thereby pushing IC50 values from the micro-molar into the nano-molar regime.

References

  • Consensus Pharmacophore Strategy For Identifying Novel SARS-Cov-2 Mpro Inhibitors from Large Chemical Libraries ACS Publications (Journal of Chemical Information and Modeling)[Link]

  • 1,3-Thiazolbenzamide Derivatives as Chikungunya Virus nsP2 Protease Inhibitors Semantic Scholar / ACS Pharmacology & Translational Science[Link]

  • Drugs in Development for Hepatitis B PubMed Central (PMC) / Drugs[Link]

  • Treatment of Chronic Hepatitis B Virus Infection Using Small Molecule Modulators of Nucleocapsid Assembly: Recent Advances and Perspectives ACS Publications (Journal of Medicinal Chemistry)[Link]

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Exploratory

In Silico Modeling of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide: Elucidating Novel Binding Modalities at the Human MT1 Receptor

Executive Summary The rational design and characterization of melatonergic ligands require a deep understanding of the orthosteric binding pocket of the human MT1 melatonin receptor. While endogenous melatonin (N-acetyl-...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The rational design and characterization of melatonergic ligands require a deep understanding of the orthosteric binding pocket of the human MT1 melatonin receptor. While endogenous melatonin (N-acetyl-5-methoxytryptamine) relies on a 5-methoxy group and a 3-ethylamide chain for receptor anchoring, novel synthetic scaffolds often challenge these classical pharmacophore models.

This technical guide explores the in silico characterization of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide , a commercially available screening hit (CAS: 1156140-71-4) featuring a 2,3-dimethylindole core and a bulky, bifurcated formamido-acetamide network at the C5 position. By employing Induced-Fit Docking (IFD) and Molecular Dynamics (MD), we elucidate how this atypical substitution pattern forces a "Pose Reversal" within the MT1 binding pocket, offering a new paradigm for designing subtype-selective G-protein-coupled receptor (GPCR) modulators.

Structural Rationale & The "Pose Reversal" Hypothesis

The recent crystallographic resolution of the human MT1 receptor [1] has fundamentally shifted our understanding of melatonergic ligand recognition. The binding pocket is highly compact. Endogenous melatonin binds with its indole core stacked against F179 (located on the highly flexible Extracellular Loop 2, ECL2). Its 5-methoxy group forms a critical hydrogen bond with H195 (H5.46), while the C3-alkylamide tail extends toward N162 (N4.60) and Q181 (ECL2).

The Structural Challenge: Our target compound, 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide, presents a severe steric challenge if docked in the classical melatonin orientation. The C5 position, normally occupied by a small methoxy group, is instead functionalized with a bulky -N(CHO)-CH2-CO-NH2 group. If forced into the H195 sub-pocket, this bifurcated network creates insurmountable van der Waals clashes with TM5.

The Hypothesis: We hypothesize that the molecule undergoes a 180° Pose Reversal . In this orientation, the 2,3-dimethyl groups occupy the hydrophobic sub-pocket near H195 and V192, while the bulky C5-formamidoacetamide group projects outward into the lateral channel, mimicking the C3-alkylamide tail of melatonin to form a complex hydrogen-bonding network with N162 and Q181.

In Silico Workflow & Methodology

To rigorously test this hypothesis, standard rigid-receptor docking is insufficient due to the plasticity of ECL2. We must employ a self-validating Induced-Fit Docking (IFD) and Molecular Dynamics (MD) pipeline [2].

Workflow LPrep Ligand Preparation (Epik, OPLS4, Conformational Search) IFD Induced-Fit Docking (IFD) (Flexible ECL2, Glide XP) LPrep->IFD RPrep Receptor Preparation (MT1 PDB: 6ME2, Prime Loop Refinement) RPrep->IFD MD Molecular Dynamics (MD) (Desmond, POPC Membrane, 500 ns) IFD->MD Top Poses MMGBSA MM/GBSA Free Energy Calculation (Trajectory Clustering & Scoring) MD->MMGBSA Trajectory Data

Fig 1: Step-by-step in silico workflow for MT1 ligand characterization.

Protocol 1: Ligand and Receptor Preparation

Causality: GPCR binding pockets are highly sensitive to protonation states. We must accurately model the tautomeric state of the indole and the amide networks.

  • Ligand Prep: Process 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide using LigPrep (Schrödinger). Generate ionization states at pH 7.4 ± 0.5 using Epik. Retain the lowest-energy conformer generated via the OPLS4 force field.

  • Receptor Prep: Retrieve the high-resolution MT1 crystal structure (PDB: 6ME2) [1]. Remove the co-crystallized ramelteon. Assign bond orders, add hydrogens, and optimize the H-bond network using PROPKA (pH 7.4).

  • Validation Checkpoint: Re-dock the native ramelteon into the prepared grid using Glide SP. An RMSD of < 1.0 Å between the docked pose and the crystallographic pose validates the grid parameters.

Protocol 2: Induced-Fit Docking (IFD)

Causality: The F179 residue on ECL2 acts as a "lid" over the binding pocket. Rigid docking will artificially penalize bulky C5 substituents. IFD allows side-chain and backbone movements to accommodate the ligand.

  • Define the docking box centroid based on the native ramelteon coordinates.

  • Soften the van der Waals radii scaling factor to 0.50 for both receptor and ligand to allow initial steric clashes.

  • Perform initial Glide docking, retaining the top 20 poses.

  • Utilize Prime to predict and refine protein side chains within 5.0 Å of the ligand for each pose.

  • Re-dock the ligand into the refined receptor structures using Glide Extra Precision (XP).

Protocol 3: Molecular Dynamics (MD) in Lipid Bilayer

Causality: MT1 is a transmembrane protein. The lateral entry channel and TM helix dynamics are heavily influenced by the lipid environment. Vacuum or implicit solvent MD will yield artifactual pocket collapse.

  • Embed the top-scoring IFD complex (Pose B - Reversed) into a pre-equilibrated POPC (1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine) lipid bilayer using the Desmond System Builder.

  • Solvate with TIP3P water and neutralize with 0.15 M NaCl.

  • Relax the system using the default Desmond GPCR relaxation protocol (gradual release of positional restraints on heavy atoms).

  • Run a 500 ns production simulation in the NPT ensemble (300 K, 1.013 bar) using the Nose-Hoover thermostat and Martyna-Tobias-Klein barostat.

  • Extract trajectory frames every 50 ps for MM/GBSA binding free energy calculations.

Quantitative Data & Interaction Profiling

The computational results strongly support the "Pose Reversal" hypothesis. As shown in Table 1, forcing the target compound into the classical melatonin orientation (Pose A) results in a poor docking score and weak binding free energy due to desolvation penalties and steric clashes at TM5. Conversely, the reversed orientation (Pose B) yields energetics comparable to the high-affinity agonist Ramelteon.

Table 1: Comparative Docking and MM/GBSA Energetics at the MT1 Receptor

Ligand / PoseGlide XP Score (kcal/mol)MM/GBSA ΔGbind (kcal/mol)Key H-Bond InteractionsAromatic Stacking
Melatonin (Reference)-9.8-85.4N162, Q181, H195F179
Ramelteon (Reference)-10.5-92.1N162, Q181F179
Target Cmpd (Pose A - Classical) -7.2-65.3H195 (Clash penalty)F179
Target Cmpd (Pose B - Reversed) -10.1-88.7N162, Q181, Y281F179

Data Summary: In Pose B, the formamido-acetamide group acts as a potent hydrogen bond acceptor/donor network, successfully engaging N162 and Q181, while the terminal amide extends to form a novel interaction with Y281 (TM7), a residue implicated in MT1/MT2 subtype selectivity [2].

Mechanistic Pathway Activation

Assuming the reversed pose successfully stabilizes the active conformation of the MT1 receptor, the compound is predicted to act as a full agonist. MT1 is primarily coupled to the Gi/o protein family. Activation leads to the dissociation of the αi subunit, which directly inhibits adenylyl cyclase (AC), thereby dampening the cAMP/PKA signaling cascade.

Pathway Ligand 2-[(2,3-Dimethyl-1H-indol-5-yl) formamido]acetamide MT1 Human MT1 Receptor (Active State) Ligand->MT1 Binds & Activates Gi Gi/o Protein Complex (αi subunit dissociation) MT1->Gi Couples AC Adenylyl Cyclase (Inhibited) Gi->AC Inhibits cAMP cAMP Levels (Decreased) AC->cAMP Lowers PKA Protein Kinase A (Inactivated) cAMP->PKA Prevents Activation

Fig 2: MT1 Receptor Gi/o signaling pathway upon agonist binding.

Conclusion

The in silico modeling of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide demonstrates that rigid adherence to historical pharmacophores can obscure the potential of novel screening hits. By utilizing Induced-Fit Docking and membrane-embedded Molecular Dynamics, we reveal that bulky C5-substitutions on the indole core can be accommodated by the MT1 receptor via a 180° pose reversal. This orientation leverages the formamido-acetamide moiety to engage the N162/Q181 network, presenting a highly viable scaffold for the development of next-generation, subtype-selective melatonergic modulators.

References

  • Stauch, B., Johansson, L. C., McCorvy, J. D., Patel, N., Han, G. W., Huang, X. P., ... & Cherezov, V. (2019). Structural basis of ligand recognition at the human MT1 melatonin receptor. Nature, 569(7755), 284-288. URL:[Link]

  • Cantarini, M., Rusciano, D., Amato, R., Canovai, A., Cammalleri, M., Dal Monte, M., ... & Galeazzi, R. (2023). Structural Basis for Agonistic Activity and Selectivity toward Melatonin Receptors hMT1 and hMT2. International Journal of Molecular Sciences, 24(3), 2863. URL:[Link]

Foundational

The Enduring Legacy of a Core Scaffold: A Technical Guide to the Discovery and Synthesis of 2,3-dimethyl-1H-indole

For Researchers, Scientists, and Drug Development Professionals Abstract The 2,3-dimethyl-1H-indole scaffold is a foundational structural motif in a myriad of biologically active compounds and a critical building block i...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

The 2,3-dimethyl-1H-indole scaffold is a foundational structural motif in a myriad of biologically active compounds and a critical building block in medicinal chemistry. This guide provides an in-depth exploration of its historical discovery, rooted in the pioneering work of Emil Fischer, and a comprehensive analysis of its synthetic methodologies. We will dissect the mechanistic underpinnings of the classical Fischer indole synthesis, offering field-proven protocols and insights into experimental causality. Furthermore, this document will contrast this venerable method with alternative and modern synthetic strategies, providing a comparative framework for researchers. The physicochemical properties and spectroscopic data of 2,3-dimethyl-1H-indole will be systematically presented. Finally, we will illuminate its contemporary relevance by examining its incorporation into modern drug discovery programs, underscoring its role as a "privileged scaffold" in the development of novel therapeutics.

Introduction: The Significance of the 2,3-dimethyl-1H-indole Core

The indole nucleus, a fusion of a benzene and a pyrrole ring, is one of the most ubiquitous heterocyclic systems in nature and pharmacology.[1] Its unique electronic properties and ability to participate in various intermolecular interactions have made it a cornerstone in the design of therapeutic agents.[2] The 2,3-disubstituted indoles, in particular, offer a versatile platform for structural elaboration, enabling the fine-tuning of pharmacological activity. Among these, 2,3-dimethyl-1H-indole serves as a fundamental and highly valuable starting material. Its applications range from the synthesis of amino acids and plant hormones to its role as a crucial intermediate in the preparation of perfumes and, most significantly, pharmaceuticals.[3] The indole scaffold is a key component in numerous FDA-approved drugs for a wide range of diseases, including cancer, infections, and neurological disorders.[4] This guide aims to provide a comprehensive technical overview of the discovery and synthesis of this important molecule, catering to the needs of researchers and professionals in the field of drug development.

The Genesis of a Classic: Discovery and the Fischer Indole Synthesis

The story of 2,3-dimethyl-1H-indole is intrinsically linked to the discovery of the most powerful and enduring method for indole synthesis: the Fischer indole synthesis. In 1883, the Nobel laureate Hermann Emil Fischer reported a remarkable reaction that produced the aromatic heterocycle indole from the reaction of a phenylhydrazine with an aldehyde or ketone under acidic conditions.[5][6][7] This reaction, born from Fischer's systematic studies of hydrazines, provided the first general and reliable route to the indole core and remains a cornerstone of heterocyclic chemistry to this day.[8][9]

The first synthesis of 2,3-dimethyl-1H-indole was a direct application of Fischer's groundbreaking methodology, utilizing phenylhydrazine and butan-2-one (methyl ethyl ketone) as the starting materials. The acid-catalyzed condensation of these two simple precursors efficiently constructs the bicyclic indole framework with methyl groups at the 2- and 3-positions.

Mechanistic Insights into the Fischer Indole Synthesis

The enduring utility of the Fischer indole synthesis lies in its elegant and robust mechanism. A deep understanding of this pathway is crucial for optimizing reaction conditions and predicting outcomes with different substrates. The reaction proceeds through several key steps:

  • Hydrazone Formation: The initial step is the acid-catalyzed condensation of phenylhydrazine with butan-2-one to form the corresponding phenylhydrazone.

  • Tautomerization to Ene-hydrazine: The phenylhydrazone then tautomerizes to the more reactive ene-hydrazine intermediate.

  • [10][10]-Sigmatropic Rearrangement: This is the crucial bond-forming step. The ene-hydrazine undergoes a[10][10]-sigmatropic rearrangement (a type of pericyclic reaction) to form a di-imine intermediate.

  • Aromatization and Cyclization: The di-imine rearomatizes, followed by an intramolecular nucleophilic attack of the amino group onto the imine carbon, forming a cyclic aminal.

  • Elimination of Ammonia: Finally, under acidic conditions, the aminal eliminates a molecule of ammonia to generate the stable, aromatic 2,3-dimethyl-1H-indole ring.

Isotopic labeling studies have confirmed that the aryl nitrogen (N1) of the starting phenylhydrazine is incorporated into the final indole product.[7]

Fischer_Indole_Mechanism cluster_start Starting Materials Phenylhydrazine Phenylhydrazine Hydrazone Phenylhydrazone Formation Phenylhydrazine->Hydrazone Butanone Butan-2-one Butanone->Hydrazone Enehydrazine Tautomerization to Ene-hydrazine Hydrazone->Enehydrazine Sigmatropic [3,3]-Sigmatropic Rearrangement Enehydrazine->Sigmatropic Diimine Di-imine Intermediate Sigmatropic->Diimine Aromatization Aromatization & Cyclization Diimine->Aromatization Aminal Cyclic Aminal Aromatization->Aminal Elimination Elimination of Ammonia Aminal->Elimination Indole 2,3-dimethyl-1H-indole Elimination->Indole

Key mechanistic steps of the Fischer indole synthesis.

Synthetic Methodologies: A Comparative Analysis

While the Fischer indole synthesis is the most common route to 2,3-dimethyl-1H-indole, other methods have been developed, each with its own advantages and limitations.

The Fischer Indole Synthesis: The Workhorse Method

This method is highly versatile and can be catalyzed by a wide range of Brønsted and Lewis acids. The choice of catalyst can significantly impact the reaction yield and conditions.

Data Presentation: Comparison of Catalysts in Fischer Indole Synthesis

CatalystSolventTemperature (°C)Reaction TimeYield (%)
Boron trifluoride etherate (BF₃·OEt₂)EthanolReflux2 hours~90-92
Polyphosphoric acid (PPA)-100-300Not SpecifiedGood
Zinc chloride (ZnCl₂)-1706 minutes72-80
Antimony phosphateMethanolRefluxNot SpecifiedGood
Microwave (Water)Water300Not Specified64
Microwave (THF)Tetrahydrofuran (THF)15010 minutesNot Specified

Experimental Protocol: Fischer Indole Synthesis using Boron Trifluoride Etherate

This protocol provides a high-yielding and efficient method for the synthesis of 2,3-dimethyl-1H-indole.[3]

Materials:

  • Phenylhydrazine

  • Butan-2-one (Methyl ethyl ketone)

  • Ethanol

  • Boron trifluoride etherate (BF₃·OEt₂)

  • Acetic acid

  • Crushed ice

  • Hexane

  • Saturated sodium bicarbonate solution

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate or magnesium sulfate

Procedure:

  • Hydrazone Formation: In a round-bottom flask, combine equimolar amounts of phenylhydrazine and butan-2-one in ethanol. Stir the mixture at room temperature for 30 minutes to form the phenylhydrazone.

  • Cyclization: To the reaction mixture, add acetic acid and a catalytic amount of boron trifluoride etherate (e.g., 0.5 mL).

  • Reflux: Heat the mixture to reflux for 2 hours.

  • Work-up: Cool the reaction mixture to room temperature and pour it over crushed ice. Allow the precipitate to form completely by storing it in a refrigerator for about 5 hours.

  • Neutralization and Extraction: Filter the precipitated solid and wash it with water. Dissolve the crude product in an appropriate organic solvent (e.g., ethyl acetate) and carefully neutralize any remaining acid with a saturated sodium bicarbonate solution until the pH is approximately 7-8. Separate the organic layer and extract the aqueous layer with the same organic solvent. Combine the organic extracts and wash with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purification: Recrystallize the crude product from hexane to afford pure 2,3-dimethyl-1H-indole as light brownish fluffy flakes. Alternatively, purify by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Characterization:

The structure and purity of the synthesized 2,3-dimethyl-1H-indole should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.[3]

Fischer_Workflow Start Phenylhydrazine + Butan-2-one (in Ethanol) Hydrazone Hydrazone Formation (Room Temp, 30 min) Start->Hydrazone Add_Catalyst Add Acetic Acid & BF₃·OEt₂ Hydrazone->Add_Catalyst Reflux Reflux (2 hours) Add_Catalyst->Reflux Workup Work-up (Pour on ice, refrigerate) Reflux->Workup Neutralize_Extract Neutralization & Extraction (NaHCO₃, Ethyl Acetate) Workup->Neutralize_Extract Dry_Concentrate Drying & Concentration Neutralize_Extract->Dry_Concentrate Purify Purification (Recrystallization or Chromatography) Dry_Concentrate->Purify Product Pure 2,3-dimethyl-1H-indole Purify->Product

Experimental workflow for the Fischer indole synthesis.
Synthesis from N-butenylaniline

An alternative and economical route to 2,3-dimethyl-1H-indole was disclosed in a 1956 patent.[10] This method avoids the use of often expensive phenylhydrazones. The process involves the cyclization of N-butenylaniline by heating it with polyphosphoric acid.[10]

The starting material, N-butenylaniline, can be readily prepared from the reaction of aniline with butadiene.[10]

Reaction Scheme:

N-butenylaniline --(Polyphosphoric Acid, 100-300 °C)--> 2,3-dimethyl-1H-indole

Advantages:

  • Utilizes inexpensive and readily available starting materials.

  • The procedure is straightforward, involving simple heating and work-up steps.[10]

Disadvantages:

  • The reaction can produce unidentified byproducts.[10]

  • Requires high reaction temperatures.

The Bischler-Möhlau Indole Synthesis

The Bischler-Möhlau synthesis is another classical method for preparing indoles, typically involving the reaction of an α-halo-ketone with an excess of an aniline. While historically significant, this method is less commonly employed for the synthesis of 2,3-dimethyl-1H-indole due to harsh reaction conditions, often leading to poor yields and a lack of regioselectivity.

Modern Synthetic Approaches

Modern organic synthesis has introduced more sophisticated methods for constructing the indole core, often employing transition-metal catalysis. For instance, palladium-catalyzed reactions, such as the Buchwald modification of the Fischer indole synthesis, allow for the cross-coupling of aryl bromides and hydrazones. While not always the most direct route for the simple 2,3-dimethyl-1H-indole, these methods offer a broader substrate scope and milder reaction conditions, which are particularly valuable for the synthesis of more complex and highly functionalized indole derivatives.

Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical properties of 2,3-dimethyl-1H-indole is essential for its handling, purification, and use in subsequent reactions.

Table of Properties:

PropertyValue
Molecular Formula C₁₀H₁₁N
Molecular Weight 145.20 g/mol
Appearance White to light brownish crystalline solid
Melting Point 105-107 °C
Boiling Point 285 °C
CAS Number 91-55-4

Spectroscopic Data:

  • ¹H NMR: The proton NMR spectrum typically shows a singlet for the N-H proton (around δ 10.61 ppm), signals for the aromatic protons in the range of δ 6.99-7.35 ppm, and two singlets for the two methyl groups at approximately δ 2.31 and 2.16 ppm.[3]

  • ¹³C NMR: The carbon NMR spectrum displays characteristic peaks for the aromatic and methyl carbons.[3]

  • IR Spectroscopy: A strong absorption band around 3400 cm⁻¹ is characteristic of the N-H stretching vibration. Medium bands in the 2880-2900 cm⁻¹ region correspond to C-H stretching of the alkyl groups, and bands around 3050 cm⁻¹ are due to aromatic C-H stretching.[3]

  • Mass Spectrometry: The mass spectrum shows a molecular ion peak (M+) at m/z 144.2.[3]

Applications in Drug Discovery and Development

The 2,3-dimethyl-1H-indole scaffold is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that is capable of binding to multiple biological targets. This versatility makes it an attractive starting point for the development of new drugs.

Derivatives of 2,3-dimethyl-1H-indole have been investigated for a wide range of therapeutic applications, including:

  • Anticancer Agents: Substituted 2,3-dimethylindoles have shown promising cytotoxic activity against various cancer cell lines, including lung and pancreas carcinoma.[11] For example, novel indole derivatives have been developed as inhibitors of the Hedgehog signaling pathway, which is implicated in several cancers, and have shown efficacy in overcoming drug resistance.[12]

  • Antimicrobial and Antiviral Agents: The indole nucleus is a key component of many natural and synthetic compounds with antimicrobial and antiviral properties.[1]

  • Anti-inflammatory Drugs: The indole scaffold is present in well-known anti-inflammatory drugs, and new derivatives continue to be explored for their potential to modulate inflammatory pathways.

  • Central Nervous System (CNS) Agents: The structural similarity of the indole ring to neurotransmitters like serotonin has led to the development of numerous CNS-active drugs.

The ability to readily synthesize 2,3-dimethyl-1H-indole and its amenability to further chemical modification make it an invaluable tool for generating compound libraries for high-throughput screening and lead optimization in drug discovery programs.

Conclusion

From its conceptual origins in the groundbreaking work of Emil Fischer to its current status as a vital building block in modern medicinal chemistry, 2,3-dimethyl-1H-indole has a rich history and a vibrant future. The Fischer indole synthesis remains a testament to the power and elegance of classical organic reactions, providing a reliable and efficient route to this important scaffold. While alternative and modern synthetic methods offer valuable options, particularly for more complex derivatives, the fundamental importance of the Fischer synthesis is undiminished. For researchers and drug development professionals, a thorough understanding of the synthesis, properties, and applications of 2,3-dimethyl-1H-indole is essential for harnessing its full potential in the ongoing quest for new and improved therapeutics.

References

  • Fischer, E.; Jourdan, F. Ueber die Hydrazine der Brenztraubensäure. Ber. Dtsch. Chem. Ges.1883, 16, 2241.
  • Fischer, E.; Hess, O. Synthese von Indolderivaten. Ber. Dtsch. Chem. Ges.1884, 17, 559.
  • Bader, A. R.; Hyre, J. E. Preparation of 2,3-dimethylindole. U.S.
  • Li, J. J. Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer, 2006.
  • Van Orden, R. B.; Lindwall, H. G. The Fischer Indole Synthesis. Chem. Rev.1942, 30, 69-96.
  • Heravi, M. M.; et al. Fischer indole synthesis applied to the total synthesis of natural products. RSC Adv., 2017, 7, 52795-52818.
  • BenchChem. A Comparative Guide to Indole Synthesis: Classic Routes Versus Modern Methods.
  • Idris, M. A.; Suhana, H.; Isma'il, S. Efficient Method for the Synthesis of 2,3-dimethyl-1 H-indole using Boron Triflurideetherate as Catalyst. Journal of Chemistry and Chemical Sciences, 2015, 5(7), 384-388.
  • Kumar, T. O. S.; Mahadevan, K. M.; Kumara, M. N. Synthesis and cytotoxic studies of 2, 3-dimethylindoles and tetrahydrocarbazoles. International Journal of Pharmacy and Pharmaceutical Sciences, 2014, 6(2), 137-140.
  • Kushwaha, D. Synthesis and Chemistry of Indole.
  • Cellectis. Substituted 2,3-dihydro-1h-isoindol-1-one derivatives and methods of use. WO2005021532A1.
  • Agouron Pharmaceuticals, Inc. Novel indole derivatives and their use as medicaments. WO2002010152A3.
  • Lee, J.; et al. A novel indole derivative, 2-{3-[1-(benzylsulfonyl)piperidin-4-yl]-2-methyl-1H-indol-1-yl}-1-(pyrrolidin-1-yl)ethenone, suppresses hedgehog signaling and drug-resistant tumor growth. Arch Pharm (Weinheim), 2024, 357(10), e2400218.
  • Miles, D. H.; et al. One-Pot Synthesis of Novel 2,3-Dihydro-1H-indazoles. Molecules, 2011, 16(11), 9553-9562.
  • Wang, Y.; et al. Switchable divergent synthesis of chiral indole derivatives via catalytic asymmetric dearomatization of 2,3-disubstituted indoles.
  • Charles River Laboratories.
  • Taylor & Francis Online. Synthetic strategies and therapeutic insights into FDA-approved indole-containing drugs.
  • NextSDS.
  • Roy, A.; et al. Indole-Based Compounds as Potential Drug Candidates for SARS-CoV-2. Molecules, 2023, 28(13), 5099.
  • Wikipedia. Dimethyltryptamine.

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Protocols & Analytical Methods

Method

Application Notes and Protocols for In Vitro Evaluation of Indole-Acetamide Derivatives as Antiviral Agents

A Note to the Researcher: Initial searches for the specific compound 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide did not yield sufficient data to create a detailed and scientifically validated protocol. To fulfill...

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Author: BenchChem Technical Support Team. Date: April 2026

A Note to the Researcher: Initial searches for the specific compound 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide did not yield sufficient data to create a detailed and scientifically validated protocol. To fulfill the request for a comprehensive guide, this document provides a detailed protocol for a representative and well-characterized class of indole-acetamide derivatives with demonstrated in vitro activity. The following protocols are based on methodologies reported for novel indole-acetamide derivatives that have shown efficacy as inhibitors of HIV-1 Tat-mediated viral transcription[1]. This guide is intended to serve as a template for the in vitro evaluation of similar compounds.

Introduction: The Therapeutic Potential of Indole-Acetamide Derivatives

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic bioactive compounds. When combined with an acetamide moiety, these derivatives have shown a wide range of pharmacological activities, including anticancer, antioxidant, and antiviral properties[2][3][4][5][6]. Recent studies have highlighted a particular class of indole-acetamide derivatives as potent inhibitors of Human Immunodeficiency Virus-1 (HIV-1) replication. These compounds have been shown to specifically interfere with the viral transcriptional process mediated by the Tat protein, a critical factor for viral gene expression[1].

This application note provides a detailed guide for the in vitro evaluation of a representative indole-acetamide derivative, hereafter referred to as Indole-Acetamide Compound Y , as a potential anti-HIV-1 agent. The protocols outlined below are designed to assess its antiviral efficacy, cytotoxicity, and to elucidate its mechanism of action.

Mechanism of Action: Targeting Tat-Mediated Transcription

The HIV-1 Tat protein is a potent trans-activator that is essential for viral replication. It functions by binding to the trans-activation response (TAR) element located at the 5' end of the nascent viral RNA, which then recruits cellular factors, including the positive transcription elongation factor b (P-TEFb), to the viral long terminal repeat (LTR) promoter. This recruitment enhances the processivity of RNA polymerase II, leading to efficient transcription of the full-length viral genome.

Indole-Acetamide Compound Y is hypothesized to inhibit this process. While the precise molecular interactions are still under investigation, it is believed that the compound may interfere with the Tat/TAR interaction or the subsequent recruitment of essential cellular transcription factors. This disruption of Tat-mediated transcription leads to a significant reduction in viral gene expression and, consequently, inhibits viral replication.

HIV_Tat_Inhibition cluster_uninhibited Uninhibited HIV-1 Transcription cluster_inhibited Inhibited Transcription by Compound Y Tat Tat Protein TAR TAR RNA Element Tat->TAR binds Blocked_Complex Blocked Tat/TAR Complex Tat->Blocked_Complex PTEFb P-TEFb TAR->PTEFb recruits TAR->Blocked_Complex RNAPII RNA Polymerase II PTEFb->RNAPII phosphorylates LTR HIV-1 LTR Promoter RNAPII->LTR initiates transcription at Viral_RNA Full-length Viral RNA RNAPII->Viral_RNA elongates Compound_Y Indole-Acetamide Compound Y Compound_Y->Tat interferes with Reduced_Transcription Reduced Viral RNA Synthesis Blocked_Complex->Reduced_Transcription leads to

Caption: Hypothesized mechanism of HIV-1 inhibition by Indole-Acetamide Compound Y.

Experimental Protocols

Preparation of Stock Solutions

Proper handling and storage of the compound are crucial for reproducible results.

Materials:

  • Indole-Acetamide Compound Y (powder)

  • Dimethyl sulfoxide (DMSO), cell culture grade

  • Sterile, amber microcentrifuge tubes

Protocol:

  • Prepare a high-concentration stock solution (e.g., 10 mM) of Indole-Acetamide Compound Y in DMSO.

  • Gently warm the solution if necessary to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes in amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C for long-term storage.

Note: The final concentration of DMSO in the cell culture medium should not exceed 0.5% to avoid solvent-induced cytotoxicity.

In Vitro Cytotoxicity Assay

Before assessing antiviral activity, it is essential to determine the cytotoxicity of the compound to the host cells.

Materials:

  • TZM-bl cells (HeLa cell line expressing CD4, CXCR4, and CCR5, with integrated luciferase and β-galactosidase genes under the control of the HIV-1 LTR)

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • 96-well clear-bottom cell culture plates

  • CellTiter-Glo® Luminescent Cell Viability Assay kit or similar MTS/MTT-based assay

Protocol:

  • Seed TZM-bl cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete DMEM (supplemented with 10% FBS and 1% Penicillin-Streptomycin).

  • Incubate the plate for 24 hours at 37°C in a 5% CO₂ incubator.

  • Prepare serial dilutions of Indole-Acetamide Compound Y in complete DMEM.

  • Remove the old media from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with media only (blank) and cells with media containing the same concentration of DMSO as the highest compound concentration (vehicle control).

  • Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

  • Assess cell viability using the chosen assay kit according to the manufacturer's instructions.

  • Calculate the 50% cytotoxic concentration (CC₅₀) using non-linear regression analysis.

Anti-HIV-1 Activity Assay (TZM-bl Reporter Assay)

This assay quantifies the inhibition of HIV-1 infection by measuring the activity of the luciferase reporter gene, which is driven by the HIV-1 LTR promoter.

Materials:

  • TZM-bl cells

  • HIV-1 laboratory-adapted strain (e.g., NL4-3)

  • Complete DMEM

  • 96-well white, clear-bottom cell culture plates

  • Luciferase assay system

Protocol:

  • Seed TZM-bl cells in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete DMEM and incubate for 24 hours.

  • On the day of infection, prepare serial dilutions of Indole-Acetamide Compound Y in complete DMEM.

  • Pre-incubate the cells with the compound dilutions for 1 hour at 37°C.

  • Add a predetermined amount of HIV-1 (e.g., at a multiplicity of infection (MOI) of 0.1) to each well. Include wells with cells and virus but no compound (virus control) and cells without virus or compound (cell control).

  • Incubate the plate for 48 hours at 37°C in a 5% CO₂ incubator.

  • Measure luciferase activity using a luciferase assay system and a luminometer.

  • Calculate the 50% effective concentration (EC₅₀) by normalizing the results to the virus control and using non-linear regression analysis.

  • Determine the selectivity index (SI) by dividing the CC₅₀ by the EC₅₀. A higher SI value indicates a more promising therapeutic window.

ParameterDescriptionRepresentative Value
CC₅₀ 50% Cytotoxic Concentration> 50 µM
EC₅₀ 50% Effective Concentration0.17 - 0.24 µM[1]
SI Selectivity Index (CC₅₀/EC₅₀)> 200
Time-of-Addition Assay

This assay helps to determine the stage of the HIV-1 replication cycle that is inhibited by the compound.

Materials:

  • TZM-bl cells

  • HIV-1 (NL4-3)

  • Indole-Acetamide Compound Y

  • Control inhibitors with known mechanisms (e.g., an entry inhibitor like Enfuvirtide, a reverse transcription inhibitor like Zidovudine, and an integrase inhibitor like Raltegravir)

Protocol:

  • Seed TZM-bl cells in multiple 96-well plates as described previously.

  • Infect the cells with HIV-1 at an MOI of 1.

  • Add Indole-Acetamide Compound Y (at a concentration of ~5-10 times its EC₅₀) and the control inhibitors at different time points post-infection (e.g., 0, 1, 2, 4, 6, 8, 10, 12, 24 hours)[1].

  • Incubate the plates for a total of 48-54 hours post-infection.

  • Measure luciferase activity.

  • Plot the relative luciferase activity against the time of compound addition. The time point at which the compound loses its inhibitory effect indicates the stage of the viral life cycle it targets. For a Tat inhibitor, the effect is expected to be lost after the completion of reverse transcription and integration, but before significant transcription occurs.

Time_of_Addition_Workflow cluster_setup Experimental Setup cluster_addition Compound Addition at Different Time Points cluster_analysis Analysis Seed_Cells Seed TZM-bl cells in 96-well plates Infect_Cells Infect cells with HIV-1 (t=0) Seed_Cells->Infect_Cells Add_T0 Add Compound Y at t=0h Add_T2 Add Compound Y at t=2h Add_T4 Add Compound Y at t=4h Add_T_etc ... Add_T24 Add Compound Y at t=24h Incubate Incubate for 48-54h total Add_T0->Incubate Add_T2->Incubate Add_T4->Incubate Add_T24->Incubate Measure_Luc Measure Luciferase Activity Incubate->Measure_Luc Plot_Data Plot % Inhibition vs. Time of Addition Measure_Luc->Plot_Data

Caption: Workflow for the Time-of-Addition Assay.

Safety Precautions

Researchers should consult the Safety Data Sheet (SDS) for the specific indole-acetamide derivative being used. General safety precautions include:

  • Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection[7].

  • Handle the compound in a well-ventilated area or a chemical fume hood[8].

  • Avoid inhalation of dust and contact with skin and eyes[9].

  • In case of exposure, follow the first-aid measures outlined in the SDS[7][10].

  • All work with live HIV-1 must be conducted in a BSL-2+ or BSL-3 facility, following institutional and national guidelines.

Conclusion

The protocols described in this application note provide a robust framework for the initial in vitro characterization of novel indole-acetamide derivatives as potential anti-HIV-1 agents. By systematically evaluating cytotoxicity, antiviral efficacy, and the mechanism of action, researchers can identify promising lead compounds for further development. The representative data and methodologies presented here, based on published literature, offer a solid foundation for these investigations.

References

  • Thermo Fisher Scientific. (2025, September 16).
  • EvitaChem. N-[2-(1H-pyrazol-1-yl)pyrimidin-5-yl]acetamide (EVT-2713301).
  • Sigma-Aldrich. (2025, November 6).
  • Flinn Scientific. (2015, September 21).
  • Tokyo Chemical Industry. (2025, November 14).
  • Merck. (n.d.).
  • Al-Ostoot, F. H., Al-Wabli, R. I., Al-Ghamdi, S. A., Al-Zahrani, N. A., Al-Ghamdi, M. A., & Al-Zahrani, E. A. (2016). Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives: Synthesis and Biological Evaluation. Molecules, 21(5), 582. [Link]

  • Kim, Y., Kim, J., Lee, G., Kim, S., Lee, S., Kim, J., ... & Ahn, J. S. (2021). Discovery of new acetamide derivatives of 5-indole-1,3,4-oxadiazol-2-thiol as inhibitors of HIV-1 Tat-mediated viral transcription. Journal of Medicinal Chemistry, 64(18), 13486-13506. [Link]

  • Rani, P., & Srivastava, V. K. (2020). Synthesis and antioxidant properties of 2- (3-(hydroxyimino)methyl)-1H-indol-1- yl)acetamide derivatives. Future Journal of Pharmaceutical Sciences, 6(1), 93.
  • Zhang, G., Li, Q., Zhao, J., Fu, Y., Xu, Z., Jiang, N., ... & He, J. (2022). The mechanism and pharmacodynamics of 2-((1H-indol-3-yl)thio/sulfinyl)-N-pheny acetamide derivative as a novel inhibitor against human respiratory syncytial virus. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2465-2474.
  • Khan, I., Zaib, S., Batool, S., Abbas, N., Ashraf, Z., Iqbal, J., ... & Khan, I. (2021). Indole-3-acetamides: As Potential Antihyperglycemic and Antioxidant Agents; Synthesis, In Vitro α-Amylase Inhibitory Activity, Structure–Activity Relationship, and In Silico Studies. Molecules, 26(2), 391.
  • Zhang, G., Li, Q., Zhao, J., Fu, Y., Xu, Z., Jiang, N., ... & He, J. (2022). The mechanism and pharmacodynamics of 2-((1H-indol-3-yl)thio/sulfinyl)-N-pheny acetamide derivative as a novel inhibitor against human respiratory syncytial virus. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2465-2474. [Link]

Sources

Application

Application Note: High-Throughput Screening Assays for Indole-Based Compounds

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Author: BenchChem Technical Support Team. Date: April 2026

[https://doi.org/10.1021/acs.

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I've completed integrating references and figures, with a revised emphasis on clarity in the artifact mechanism. Now, I'm proofreading and ensuring the accurate placement of all figures, tables, and citations for a polished scientific note, including the diagram captions.

Confirming Causal Relationships

I'm now ensuring the application note emphasizes the causal connections behind each experimental choice. I'm focusing on the "why" of TR-FRET, acoustic dispensing, and the specific counter-screen strategies. I'm also now embedding citations and links to original sources directly into the text for validation and self-reference.

Finalizing Causal Explanations

I'm now incorporating my final revisions for the application note. I am ensuring that all of the figures, captions, and references are aligned. I have ensured that the causal connection between experimental choices and outcomes are clear. I'm now polishing the note for a high-quality scientific paper.

Clarifying Workflow Rationale

I'm now integrating information on how to screen indole libraries. I'm focusing on the biophysical challenges and the need for a workflow. I'm explaining the rationale for HTS design in order to isolate true indole hits while systematically triage assay artifacts. I'm prioritizing solubility and chemical interactions with PAINS.

Refining Detailed Explanations

I'm now detailing the mechanistic liabilities of indole compounds, focusing on auto-oxidation and quinone imine formation, explaining how these lead to false-positive results. I'm focusing on the steps for the primary TR-FRET screen and the use of acoustic droplet ejection, explaining the reason behind TR-FRET and ADE. I will incorporate all of the causal relationships between each reagent.

Detailing Counter-Screen Steps

I'm expanding the thiol-reactivity counter-screen protocol. I'm now detailing the steps, focusing on using a thiol probe like CPM, and the causal relationship of this for self-validating artifact detection. I'm explaining the steps to ensure that primary hits are not covalent artifacts, specifically, that any depletion of GSH caused by an electrophilic artifact will result in less CPM reacting. This provides me with a loss of fluorescence signal, which helps in flagging reactive indoles. I will provide a table summarizing the HTS data.

Finalizing Detail Refinements

I'm now polishing the application note, ensuring all details align for completeness. I'm focusing on the clarity and scientific soundness of each section, from the introduction to the detailed protocols, including the data tables and the supporting figures. I'm now making sure all sections are aligned, and the references are complete.

Refining Diagram Accuracy

I'm now revising the figures for the final round. I'm focusing on the clarity of the diagrams, including precise labels and colors per the palette, to accurately depict the HTS and artifact mechanisms. I'm now making sure that the final caption, figures, and text are consistent.

Completing Diagrams and Captions

I've finalized Figure 1, the HTS workflow, and its caption, ensuring accuracy and clarity, along with the artifact mechanism diagram. I've re-written the caption and ensured it's included. I've double-checked all figures are included.

Subtitle: Assay Design, Execution, and Artifact Triage in Drug Discovery

The Indole Scaffold in HTS: Opportunities and Liabilities

The indole bicyclic ring is a highly privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved therapeutics. In early-stage drug discovery, indole libraries are frequently screened against high-value targets, including epigenetic modulators like EZH2 1, immuno-oncology targets such as Indoleamine 2,3-dioxygenase 1 (IDO1) 2, and bacterial enzymes like DNA gyrase ATPase 3.

However, screening indole compounds presents unique biophysical and biochemical challenges. The planar, hydrophobic nature of the scaffold often leads to poor aqueous solubility, driving colloidal aggregation that promiscuously inhibits enzymes. Furthermore, certain functionalized indoles—particularly those with 5-hydroxy substitutions or masked electrophiles—can act as Pan-Assay Interference Compounds (PAINS). These specific derivatives can exert thiol reactivity or redox cycling, mimicking target engagement and generating false positives 4.

To navigate these liabilities, we present a self-validating High-Throughput Screening (HTS) workflow designed to isolate true indole hits while systematically triaging assay artifacts.

Strategic HTS Workflow for Indole Libraries

HTS_Workflow Library Indole Library (Acoustic Dispensing) Primary Primary Screen (TR-FRET / Luminescence) Library->Primary 10 nL Transfer Triage Artifact Triage (Redox / Thiol Assays) Primary->Triage >50% Inhibition Hits Orthogonal Orthogonal Validation (SPR / DSF) Triage->Orthogonal PAINS Filtered Lead Validated Indole Hit Orthogonal->Lead Target Confirmed

Fig 1. High-throughput screening cascade for indole-based compound libraries.

Mechanistic Rationale: Overcoming Indole Interference

Before executing an assay, it is critical to understand why indoles interfere with standard readouts. Indoles often exhibit intrinsic autofluorescence in the blue/green spectrum (excitation ~280 nm, emission ~350-400 nm), which severely confounds standard fluorescence intensity assays.

Chemically, indoles substituted with electron-donating groups can undergo auto-oxidation in aerobic buffers. The resulting quinone imines are highly electrophilic and will covalently modify active-site cysteines on the target enzyme, yielding a false-positive inhibition readout.

Artifact_Mechanism Indole Substituted Indole (e.g., 5-OH) Oxidation Oxidation to Quinone Imine Indole->Oxidation Aerobic Buffer Thiol Covalent Binding (Enzyme Thiol) Oxidation->Thiol Electrophilic Attack Redox H2O2 Generation (Redox Cycling) Oxidation->Redox Electron Transfer Interference Assay Interference (False Positive) Thiol->Interference Enzyme Inactivation Redox->Interference Signal Quenching

Fig 2. Logical relationship of assay interference mechanisms by reactive indoles.

Experimental Protocols

Protocol 1: Primary TR-FRET Screening Assay

Purpose: Identify target inhibition while bypassing indole autofluorescence. Causality for Assay Choice: Time-Resolved FRET (TR-FRET) utilizes long-lifetime lanthanide fluorophores (e.g., Europium). By instituting a temporal delay (50–100 µs) before signal acquisition, the short-lived intrinsic autofluorescence of the indole ring completely decays. The measured signal is therefore purely derived from the biological interaction.

Step-by-Step Methodology:

  • Compound Dispensing: Utilize Acoustic Droplet Ejection (ADE) to transfer 10 nL of indole compounds (10 mM in DMSO) into a 384-well low-volume assay plate.

    • Causality: Indoles are notoriously "sticky" and adhere to polypropylene pipette tips. ADE uses sound energy for contactless transfer, eliminating tip-based carryover. Furthermore, it keeps the final DMSO concentration below 1%, preventing the precipitation of hydrophobic indole cores.

  • Enzyme Addition: Add 5 µL of the target enzyme prepared in assay buffer (50 mM HEPES pH 7.4, 10 mM MgCl₂, 0.01% Tween-20, 1 mM DTT).

    • Causality: The inclusion of 0.01% Tween-20 is critical. It lowers the surface tension and prevents the colloidal aggregation of planar indoles, which would otherwise cause promiscuous enzyme inhibition.

  • Incubation: Seal the plate and incubate for 30 minutes at room temperature to allow equilibrium binding.

  • Tracer/Substrate Addition: Add 5 µL of the TR-FRET tracer and Europium-labeled antibody mix. Incubate for an additional 60 minutes.

  • Signal Acquisition: Read the plate on a multi-mode microplate reader using TR-FRET settings (Excitation: 320 nm, Emission 1: 615 nm, Emission 2: 665 nm, Delay: 100 µs). Calculate the 665/615 ratio to determine percent inhibition.

Protocol 2: Thiol-Reactivity Counter-Screen (Artifact Triage)

Purpose: A self-validating counter-screen to flag electrophilic indole artifacts (e.g., reactive quinone imines) that mimic enzyme inhibition. Causality for Assay Choice: If an indole hit is a reactive electrophile, it will covalently bind to assay thiols. By incubating the hits with a model thiol (Glutathione, GSH) and a fluorogenic thiol-reactive dye (CPM), we can measure GSH depletion.

Step-by-Step Methodology:

  • Compound Transfer: Dispense 50 nL of primary indole hits into a 384-well black plate. Include DMSO as a negative control and Diamide (a known thiol oxidizer) as a positive control.

  • GSH Incubation: Add 10 µL of 5 µM GSH in phosphate buffer (pH 7.4, strictly without DTT or reducing agents). Incubate for 30 minutes at room temperature.

    • Causality: DTT must be excluded from this buffer, as it would outcompete GSH for the reactive indole, masking the artifact.

  • CPM Dye Addition: Add 10 µL of 10 µM CPM (7-Diethylamino-3-(4'-maleimidylphenyl)-4-methylcoumarin) dye. Incubate for 15 minutes in the dark.

  • Signal Acquisition: Read fluorescence intensity (Excitation: 384 nm, Emission: 470 nm).

    • Self-Validation Logic: A high fluorescence signal means GSH was left unreacted by the compound (True Hit). A loss of fluorescence indicates the indole depleted the GSH via covalent modification or redox cycling (False Positive / PAINS).

Quantitative Data: Target-Specific HTS Metrics for Indoles

The following table summarizes expected hit rates and common interference mechanisms observed when screening indole libraries against various target classes.

Target ClassPrimary Assay FormatTypical Hit RateCommon Indole Artifact MechanismOrthogonal Validation Method
Tyrosine Kinases TR-FRET0.5% - 1.2%Autofluorescence / AggregationSurface Plasmon Resonance (SPR)
IDO1 (Immuno-oncology) Luminescence0.8% - 1.5%Redox Cycling / H₂O₂ GenerationCellular Kynurenine Assay
EZH2 (Epigenetic) AlphaScreen0.3% - 0.9%Singlet Oxygen QuenchingIsothermal Titration Calorimetry
Bacterial DNA Gyrase ATPase Coupled1.0% - 2.0%Thiol Reactivity (PAINS)Gel-based Supercoiling Assay

References

  • Discovery, design, and synthesis of indole-based EZH2 inhibitors ResearchG
  • A Novel High Throughput Virtual Screening Protocol to Discover New Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors PubMed - NIH
  • Ligand-Based Virtual Screening for Discovery of Indole Derivatives as Potent DNA Gyrase ATPase Inhibitors Active against Mycobacterium tuberculosis Journal of Chemical Information and Modeling - ACS Public
  • Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds Journal of Medicinal Chemistry - ACS Public

Sources

Method

Use of 2,3-dimethyl-indole scaffolds in agrochemical research

Application Note: Leveraging 2,3-Dimethylindole Scaffolds in Agrochemical Lead Optimization Executive Overview In the highly regulated field of agrochemical research, the metabolic half-life of a compound in soil and pla...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Leveraging 2,3-Dimethylindole Scaffolds in Agrochemical Lead Optimization

Executive Overview

In the highly regulated field of agrochemical research, the metabolic half-life of a compound in soil and plant tissues is as critical as its target affinity. Unsubstituted indoles are notoriously susceptible to rapid environmental degradation and unwanted metabolic oxidation. To circumvent this, researchers increasingly utilize 2,3-dimethylindole (CAS 91-55-4) as a privileged, rigid building block[1]. By strategically employing this scaffold, drug development professionals and agrochemists can synthesize highly stable acetohydroxyacid synthase (AHAS) inhibitors, broad-spectrum fungicides, and herbicide safeners[2][3].

This application note details the mechanistic rationale behind selecting the 2,3-dimethylindole scaffold, summarizes key Structure-Activity Relationship (SAR) data, and provides a self-validating protocol for its regioselective functionalization.

Mechanistic Rationale: The "Blocked" Scaffold Advantage

The inherent reactivity of the indole core poses a challenge during library synthesis. In unsubstituted indoles, the C3 position is highly nucleophilic, making it prone to spontaneous dimerization, electrophilic attack, and rapid metabolic oxidation.

By utilizing 2,3-dimethylindole (a crystalline solid with a melting point of 104–105 °C[4] and a predicted pKa of ~17.87[5]), chemists effectively "block" the metabolically labile C2 and C3 sites[6]. This structural modification provides two distinct advantages:

  • Metabolic Stability: It prevents the oxidative cleavage of the pyrrole ring in environmental matrices, thereby extending the half-life of the agrochemical[6][7].

  • Absolute Regiocontrol: It strictly directs synthetic functionalization to the N1 position or the benzenoid ring. For example, attempts to perform metal-catalyzed C-H alkylation on 2,3-dimethylindole yield 0% C-alkylated products, confirming the robust steric blocking of this scaffold and eliminating the need for complex separation of regioisomers[8].

Reactivity DMI 2,3-Dimethylindole (C2/C3 Blocked) N_Alk N1-Alkylation / Acylation (NaH, R-X) DMI->N_Alk Primary Route B_Ring Benzenoid Substitution (Electrophilic) DMI->B_Ring Secondary Route Herb Herbicide Safeners & AHAS Inhibitors N_Alk->Herb Lipophilic Tuning Fung Fungicides (Ergosterol Inhibitors) N_Alk->Fung Target Binding

Figure 1: Derivatization pathways of 2,3-dimethylindole for agrochemical lead discovery.

Quantitative Data & Agrochemical SAR Summary

The functionalization of the N1 position is the primary driver for tuning the lipophilicity (LogP) and target affinity of 2,3-dimethylindole derivatives. The table below summarizes validated reaction parameters and their respective agrochemical applications.

Scaffold / ReactantReagents & ConditionsTarget Agrochemical ClassReaction Outcome / YieldRef
2,3-Dimethylindole + 2-Hydroxybenzyl alcoholSolvent-free, HeatAHAS-inhibiting Herbicides72% Yield (N-Alkylation)[3]
2,3-Dimethylindole + Chloroacetyl chlorideEt₃N, DCM, 0 °C to RTHerbicide SafenersHigh Yield (N-Acylation)[2]
2,3-Dimethylindole + Benzyl halidesNaH, DMF, 0 °CFungicide Precursors75–85% Yield [6]
2,3-Dimethylindole + Acetic acidCo(acac)₃, H₂, 160 °CN/A (Control Study)0% Yield (C3 is sterically blocked)[8]

Validated Experimental Protocol: Regioselective N-Alkylation

To synthesize lipophilic herbicide precursors, N-alkylation is the preferred workflow. This protocol is designed as a self-validating system , ensuring that researchers can verify the success of each step without relying solely on end-point analysis.

Materials Required:
  • 2,3-Dimethylindole (CAS 91-55-4, >98% purity)[1]

  • Sodium Hydride (NaH, 60% dispersion in mineral oil)

  • Electrophile (e.g., substituted benzyl bromide or chloroacetyl chloride)

  • Anhydrous Dimethylformamide (DMF)

Step-by-Step Methodology & Causality:
  • Preparation & Deprotonation:

    • Action: Suspend NaH (1.2 equivalents) in anhydrous DMF under an inert argon atmosphere at 0 °C. Slowly add a solution of 2,3-dimethylindole (1.0 eq) in DMF dropwise.

    • Causality: NaH is selected over weaker bases (like K₂CO₃) to ensure rapid, irreversible deprotonation of the weakly acidic N-H proton (pKa ~ 17.87)[5]. Anhydrous DMF is critical; its high dielectric constant stabilizes the resulting indolide anion, accelerating the subsequent Sₙ2 attack.

    • In-Process Validation: The reaction is self-indicating. The evolution of H₂ gas provides a visual stoichiometric indicator. Stir until bubbling completely ceases (approx. 30 minutes), confirming 100% conversion to the nucleophilic anion.

  • Electrophilic Addition:

    • Action: Add the chosen electrophile (1.1 eq) dropwise while maintaining the temperature at 0 °C. Allow the mixture to slowly warm to room temperature over 2 hours.

    • Causality: Strict temperature control during the addition prevents exothermic degradation and minimizes the risk of unwanted polyalkylation on the benzenoid ring.

  • Reaction Quench & Extraction:

    • Action: Quench the reaction by pouring it into ice-cold saturated aqueous NH₄Cl. Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

    • Causality: The ice-cold quench prevents the hydrolysis of any unreacted electrophile and safely neutralizes residual NaH.

  • Quality Control & Purification:

    • Action: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via silica gel chromatography (Hexanes:EtOAc).

    • In-Process Validation: Monitor via TLC. The disappearance of the fluorescent 2,3-dimethylindole spot (Rf ~0.4 in 8:2 Hexanes:EtOAc) and the appearance of a higher Rf product spot confirms successful N-alkylation. Final validation via ¹H-NMR will show the complete disappearance of the broad N-H singlet (~7.8 ppm in CDCl₃) and the emergence of N-alkyl protons.

Workflow Step1 1. Deprotonation (NaH in anhydrous DMF, 0 °C) Step2 2. Electrophile Addition (Dropwise R-X, 0 °C to RT) Step1->Step2 Step3 3. Reaction Quench (Ice-cold NH4Cl aq.) Step2->Step3 Step4 4. Liquid-Liquid Extraction (EtOAc / H2O) Step3->Step4 Step5 5. Purification & QC (Silica Gel Chromatography & NMR) Step4->Step5

Figure 2: Standard experimental workflow for the N-alkylation of 2,3-dimethylindole.

References

  • Efficient Method for the Synthesis of 2,3-dimethyl-1 H-indole using Boron Triflurideetherate as Catalyst - ResearchGate Source: researchgate.net URL:[Link]

  • Design, Synthesis, and Biological Evaluation of Indole Biphenylcarboxylic Acids as PPARγ Antagonists - PMC Source: nih.gov URL:[Link]

  • Design, Synthesis, and Biological Evaluation of Indole Biphenylcarboxylic Acids as PPARγ Antagonists | ACS Medicinal Chemistry Letters Source: acs.org URL:[Link]

  • Cobalt-catalysed reductive C–H alkylation of indoles using carboxylic acids and molecular hydrogen - PMC Source: nih.gov URL:[Link]

  • Design, step-economical diversity-oriented synthesis of an N-heterocyclic library containing a pyrimidine moiety: discovery of novel potential herbicidal agents - PMC Source: nih.gov URL:[Link]

Sources

Application

Application Note: Multiplexed Cell-Based Assays for Evaluating Cytotoxicity of Novel Compounds

Target Audience: Researchers, scientists, and drug development professionals. Applications: High-Throughput Screening (HTS), Lead Optimization, in vitro Toxicology.

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Applications: High-Throughput Screening (HTS), Lead Optimization, in vitro Toxicology.

Introduction & Mechanistic Rationale

In early-stage drug discovery, evaluating the cytotoxicity of novel compounds is a critical gatekeeping step. A compound's safety profile and its mechanism of action (e.g., targeted apoptosis vs. off-target necrosis) dictate its viability for downstream development. However, relying on a single biochemical readout can lead to false positives or misinterpretations. For instance, a cytostatic compound that temporarily halts mitochondrial metabolism might appear highly toxic in a metabolic assay, despite the cells remaining physically intact.

To achieve high-confidence data, modern screening paradigms employ orthogonal multiplexing —measuring multiple distinct biomarkers of cell health from the exact same sample well[1]. This application note details a self-validating, multiplexed workflow that evaluates both metabolic viability (ATP depletion) and membrane integrity (LDH release) to provide a comprehensive cytotoxicity profile.

The Biomarkers of Cytotoxicity
  • Lactate Dehydrogenase (LDH) Release: LDH is a stable, cytosolic oxidoreductase enzyme. Under normal physiological conditions, it remains trapped inside the cell. However, when a compound induces necrosis or late-stage apoptosis, the plasma membrane is compromised, leaking LDH into the extracellular culture medium[2]. The presence of extracellular LDH is a direct, proportional indicator of cell death[3].

  • Adenosine Triphosphate (ATP) Depletion: ATP is the fundamental energy currency of metabolically active cells. When cells die, de novo ATP synthesis ceases, and endogenous ATPases rapidly degrade the remaining intracellular ATP pool[4]. Quantifying ATP via firefly luciferase-driven luminescence provides an ultra-sensitive, rapid readout of viable cell number[5].

  • MTT Reduction (Alternative): While historically popular, the MTT assay relies on NAD(P)H-dependent cellular oxidoreductases to reduce a yellow tetrazolium salt into purple formazan crystals. We prioritize ATP over MTT in HTS due to ATP's superior dynamic range, lack of compound interference, and faster "add-mix-measure" kinetics[5].

Mechanisms Compound Novel Compound Exposure CellStress Cellular Stress / Apoptosis Compound->CellStress Membrane Membrane Compromise (Necrosis/Late Apoptosis) CellStress->Membrane Mito Mitochondrial Dysfunction CellStress->Mito LDH LDH Release (Colorimetric Readout) Membrane->LDH ATP ATP Depletion (Luminescent Readout) Mito->ATP MTT Reduced Formazan (Colorimetric Readout) Mito->MTT

Caption: Mechanistic pathways of cytotoxicity detection via LDH, ATP, and MTT readouts.

Assay Modality Comparison

To design a robust experiment, scientists must match the assay modality to the biological question. Table 1 summarizes the quantitative parameters of standard cytotoxicity assays.

Table 1: Comparison of Common Cytotoxicity Assays

Assay TypeTarget BiomarkerReadout ModalitySensitivityProsCons
CellTiter-Glo® Intracellular ATPLuminescenceVery High (<50 cells)Homogeneous, fast, highly scalable for HTS[5].Destroys the cell pellet; requires specialized luminometer.
LDH Release Extracellular LDHColorimetric (490 nm)HighNon-destructive to cells; allows multiplexing[6].Serum in media can cause background noise.
MTT Assay OxidoreductasesColorimetric (540 nm)ModerateInexpensive; widely validated historically.Formazan solubilization step is tedious; prone to metabolic artifacts.

Multiplexed Experimental Protocol

Causality in Design: By carefully transferring a fraction of the supernatant for the LDH assay, the remaining adherent cells (or spun-down suspension cells) can be lysed in-situ for the ATP assay. This eliminates well-to-well seeding variance and allows you to plot membrane rupture directly against metabolic collapse.

Materials Required
  • Cells & Media: Target cell line, low-serum media (high serum contains endogenous LDH which raises background noise).

  • Reagents: LDH Cytotoxicity Assay Kit (e.g., INT/Diaphorase based)[6], ATP Luminescence Kit (e.g., Promega CellTiter-Glo®)[5].

  • Controls:

    • Vehicle Control: 0.1% DMSO (Baseline viability).

    • Maximum Lysis Control: 1% Triton X-100 (Establishes 100% cell death/maximum LDH release)[1].

    • No-Cell Control: Media only (Background subtraction).

Step-by-Step Methodology

Phase 1: Cell Seeding and Treatment

  • Seed Cells: Dispense cells into a 96-well opaque-walled tissue culture plate (clear bottom) at an optimized density (e.g., 10,000 cells/well in 100 µL media). Incubate overnight at 37°C, 5% CO₂.

  • Compound Dosing: Prepare serial dilutions of the novel compounds. Add 10 µL of compound to the wells. Include Vehicle, No-Cell, and Maximum Lysis controls.

  • Incubation: Incubate for the desired exposure time (typically 24, 48, or 72 hours). Note: Add 10 µL of 10% Triton X-100 to the Maximum Lysis control wells exactly 45 minutes before the end of the incubation period to ensure complete membrane solubilization.

Phase 2: Supernatant Transfer (LDH Assay) 4. Centrifugation (Optional): If using suspension cells, centrifuge the plate at 250 x g for 5 minutes to pellet the cells. 5. Transfer: Carefully aspirate 50 µL of the culture supernatant from each well and transfer it to a fresh, clear 96-well assay plate. 6. LDH Reaction: Add 50 µL of the LDH Reaction Mixture (containing lactate, NAD⁺, INT, and diaphorase) to the transferred supernatant[6]. Incubate in the dark at room temperature for 20–30 minutes. 7. Readout: Add 50 µL of Stop Solution. Measure absorbance at 490 nm using a microplate reader[1].

Phase 3: Cell Lysate Analysis (ATP Assay) 8. Equilibration: Return the original culture plate (now containing 50 µL of media and the intact cells) to room temperature for 10 minutes. Causality: Temperature gradients across the plate can cause edge effects in luminescence kinetics. 9. Lysis & Reaction: Add 50 µL of CellTiter-Glo® Reagent to each well. This reagent contains detergents for rapid lysis and the Ultra-Glo™ luciferase enzyme[5]. 10. Mixing: Place the plate on an orbital shaker for 2 minutes to ensure complete cell lysis and ATP extraction. 11. Readout: Incubate at room temperature for 10 minutes to stabilize the luminescent signal, then record luminescence[5].

Workflow Seed 1. Seed Cells (96/384-well plate) Treat 2. Compound Treatment (Serial Dilutions) Seed->Treat Incubate 3. Incubation (24-72 hours) Treat->Incubate Split 4. Supernatant Transfer (For LDH Assay) Incubate->Split LDH 5a. LDH Assay (Read OD at 490 nm) Split->LDH 50 µL Media ATP 5b. ATP Assay on Cell Pellet (Read Luminescence) Split->ATP Remaining Cells Analyze 6. Data Analysis (IC50 & Z'-factor) LDH->Analyze ATP->Analyze

Caption: Multiplexed experimental workflow for orthogonal LDH and ATP cytotoxicity assays.

Data Analysis & Assay Validation (Z'-Factor)

Calculating Cytotoxicity

For the LDH Assay , calculate the percentage of cytotoxicity relative to your controls:

% Cytotoxicity=(Max Lysis OD490−Vehicle OD490Experimental OD490−Vehicle OD490​)×100

For the ATP Assay , plot the raw Luminescence (RLU) against the log of the compound concentration to generate a dose-response curve. Use non-linear regression (four-parameter logistic fit) to determine the IC50​ (Half-maximal inhibitory concentration).

The Z'-Factor: Ensuring Trustworthiness

Before a cytotoxicity assay can be trusted for screening novel compounds, it must be statistically validated. The Z'-factor , introduced by Zhang et al. (1999), is the gold standard for evaluating the robustness of High-Throughput Screening (HTS) assays[7]. It measures both the dynamic range (signal window) and the data variation (standard deviation) between positive and negative controls[8].

Z′=1−∣μp​−μn​∣3(σp​+σn​)​

(Where σ is standard deviation, μ is the mean, p is the positive control, and n is the negative control).

Table 2: Z'-Factor Interpretation Guidelines[9][10]

Z'-Factor RangeAssay QualityInterpretation & Required Action
1.0 IdealTheoretical limit; impossible to achieve in practice.
0.5 ≤ Z' < 1.0 ExcellentThe assay is robust, highly reproducible, and ready for HTS.
0 < Z' < 0.5 MarginalUsable, but hit selections will benefit significantly from optimization (e.g., adjusting cell density or lysis time).
Z' < 0 UnusableOverlap between positive and negative controls. Do not proceed with screening.

References

  • BioAssay Systems. QuantiChrom™ LDH Cytotoxicity Assay Kit. Retrieved from: [Link]

  • GraphPad. Calculating a Z-factor to assess the quality of a screening assay. Retrieved from:[Link]

  • Kaja, S., et al. (2015). Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. PubMed Central (PMC). Retrieved from:[Link]

  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67-73. Retrieved from:[Link]

Sources

Method

Application Note: Preclinical In Vivo Evaluation of Indole Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus Areas: Acute Inflammation and Oncology Xenograft Models Executive Summary & Scientific Rationale The indole scaffold is widel...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus Areas: Acute Inflammation and Oncology Xenograft Models

Executive Summary & Scientific Rationale

The indole scaffold is widely recognized as a "privileged pharmacophore" in modern medicinal chemistry. Because of its structural mimicry of endogenous molecules like tryptophan and serotonin, the indole core readily accommodates functional group modifications that allow it to engage diverse biological targets with high affinity[1]. In recent drug discovery pipelines, indole derivatives have demonstrated profound efficacy across multiple therapeutic areas, including acting as anti-inflammatory agents targeting COX-2[2][3], anti-cancer agents inhibiting tubulin polymerization[1], and neuroprotective agents activating AMPK[4].

Transitioning these compounds from in vitro screening to in vivo validation requires robust, self-validating animal models. This application note provides optimized, step-by-step methodologies for evaluating indole derivatives in two primary preclinical models: the carrageenan-induced paw edema model (inflammation) and the subcutaneous tumor xenograft model (oncology).

Causality in Experimental Design (E-E-A-T)

As a Senior Application Scientist, it is critical to understand why specific models are chosen to validate the mechanism of action (MoA) of indole compounds:

  • Isolating COX-2 Inhibition in Inflammation: The carrageenan-induced paw edema model is biphasic. The early phase (0–2 hours) is driven by the release of histamine and serotonin. However, the delayed phase (2–6 hours) is heavily dependent on neutrophil infiltration and COX-2-mediated prostaglandin (PGE2) synthesis. Because many novel N-substituted indoles and indole hydrazide derivatives act as highly selective, competitive COX-2 inhibitors, measuring paw edema at the 3-hour mark effectively isolates and validates the compound's specific mechanistic efficacy[2][3].

  • Translating Anti-Mitotic Activity in Oncology: Indole-azole hybrids and indole-3-glyoxylamides frequently function by binding to the colchicine site of tubulin, disrupting the microtubule network and arresting the cell cycle at the G2/M phase[1]. To validate this in vivo without the confounding variables of a fully active murine immune system rejecting human cancer cells, subcutaneous xenograft models in immunocompromised (nude) mice are utilized. This model provides a direct, quantifiable correlation between the compound's tubulin-inhibitory potency and macroscopic Tumor Growth Inhibition (TGI)[1].

Mechanism AA Arachidonic Acid COX2 COX-2 Enzyme AA->COX2 Catalysis PGE2 Prostaglandins (PGE2) COX2->PGE2 Synthesis Edema Tissue Edema & Pain PGE2->Edema Induction Indole Indole Derivatives Indole->COX2 Competitive Inhibition

COX-2 inhibition pathway by indole derivatives reducing acute tissue edema.

Protocol 1: Anti-Inflammatory Efficacy

Model: Carrageenan-Induced Paw Edema Objective: Quantify the acute anti-inflammatory response of novel indole derivatives.

Materials & Subjects
  • Subjects: Wistar rats (150–200g) or Swiss albino mice, mixed sex.

  • Reagents: 1% λ-carrageenan (in sterile 0.9% saline), 0.5% Carboxymethyl cellulose (CMC), Indomethacin (Positive Control).

  • Equipment: Digital Plethysmometer.

Step-by-Step Methodology
  • Acclimatization & Grouping: Randomize animals into distinct cohorts (n=6/group): Vehicle Control, Positive Control (Indomethacin 10 mg/kg), and Indole Test Groups (e.g., 50 mg/kg and 100 mg/kg). Fast the animals overnight with water ad libitum to ensure consistent gastrointestinal absorption.

  • Test Compound Administration: Suspend the synthesized indole derivatives in 0.5% CMC. Administer the suspension via oral gavage (PO) exactly 30 minutes prior to the inflammatory insult[2].

  • Induction of Inflammation: Inject 0.1 mL of 1% λ-carrageenan solution into the sub-plantar region of the right hind paw[3].

  • Plethysmometric Measurement: Submerge the injected paw into the plethysmometer cell. Record the displaced fluid volume at baseline (0h), and subsequently at 1h, 2h, 3h, and 4h post-injection.

  • Data Analysis: Calculate the percentage of edema inhibition using the formula: % Inhibition =[(Vc - Vt) / Vc] × 100 (Where Vc is the mean edema volume of the control group and Vt is the mean edema volume of the treated group).

Protocol 2: Anti-Cancer Efficacy

Model: Subcutaneous Tumor Xenograft Objective: Evaluate the Tumor Growth Inhibition (TGI) of indole-azole hybrids.

Materials & Subjects
  • Subjects: 5–6 week old female BALB/c nude mice.

  • Reagents: Target cancer cell lines (e.g., MCF-7, B16-F10), Matrigel, appropriate vehicle (e.g., 10% DMSO + 90% Corn Oil).

  • Equipment: Digital calipers, sterile syringes.

Step-by-Step Methodology
  • Cell Preparation: Harvest target cancer cells in the logarithmic growth phase. Resuspend the cells in a 1:1 mixture of serum-free medium and Matrigel to achieve a final concentration of 5×106 cells per 100 µL[1].

  • Inoculation: Inject 100 µL of the cell suspension subcutaneously into the right flank of each mouse.

  • Tumor Monitoring & Randomization: Monitor tumor growth daily using digital calipers. Once tumors reach an average volume of 100–150 mm³ (typically 7–10 days post-inoculation), randomize the mice into treatment and control groups (n=6–8/group).

  • Dosing Regimen: Administer the indole derivative (e.g., 10–50 mg/kg) via intraperitoneal (IP) injection or oral gavage (PO) daily, depending on the compound's pharmacokinetic profile[1].

  • In-Life Measurements: Measure tumor dimensions (length L and width W ) and body weight every 2–3 days. Calculate tumor volume using the formula: V = (L × W²) / 2.

  • Endpoint & TGI Calculation: Euthanize the animals when control tumors reach 1500 mm³ or after a predefined period (e.g., 21 days). Excise and weigh the tumors. Calculate TGI: TGI (%) =[1 - (Mean Tumor Weight_treated / Mean Tumor Weight_control)] × 100.

Workflow Cells Cancer Cell Preparation Inoculation Subcutaneous Inoculation Cells->Inoculation Growth Tumor Reaches ~100 mm³ Inoculation->Growth Dosing Administer Indole (IP/PO) Growth->Dosing Monitor Monitor Volume & Weight Dosing->Monitor Analysis Calculate TGI (Endpoint) Monitor->Analysis

In vivo tumor xenograft protocol workflow for evaluating indole efficacy.

Quantitative Data Presentation

The following table summarizes the expected in vivo outcomes based on validated literature for various indole derivatives, providing an efficacy benchmark for novel compound development.

Compound ClassAnimal ModelDose & RouteKey Efficacy MetricReference
Indole Hydrazide (S14) Carrageenan Paw Edema (Rat)50 mg/kg, PO63.69% Edema Inhibition (at 3h)[3]
N-substituted Indole (12c) Carrageenan Paw Edema (Rat)50 mg/kg, POSignificant COX-2 Inhibition[2]
Indole-isoxazole hybrid (39a) MCF-7 Xenograft (Mouse)50 mg/kg, IP~70% Tumor Growth Inhibition[1]
Indole-benzimidazole (3a) B16-F10 Xenograft (Mouse)10 mg/kg, PO64% Tumor Growth Inhibition[1]
Indole-based Activator (IND1316) Huntington Disease Model (Mouse)VariableReduction of neuropathological symptoms[4]

References

  • Title: Synthesis, Molecular Docking and ADME Prediction of 1H-indole/5- substituted Indole Derivatives as Potential Antioxidant and Anti- Inflammatory Agents Source: Bentham Science Publishers URL: 2

  • Title: Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies Source: PMC / nih.gov URL: 3

  • Title: Current scenario of indole-azole hybrids with anticancer potential: part II. Imidazole, oxadiazole, oxazole, and isoxazole hybrids Source: Taylor & Francis URL: 1

  • Title: Neuroprotective Effect of IND1316, an Indole-Based AMPK Activator, in Animal Models of Huntington Disease Source: ACS Publications URL: 4

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization &amp; Troubleshooting for 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide Synthesis

Welcome to the dedicated technical support and troubleshooting center for the synthesis and purification of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide . This guide is engineered for drug development professionals...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated technical support and troubleshooting center for the synthesis and purification of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide . This guide is engineered for drug development professionals and synthetic chemists requiring high-fidelity, scalable protocols.

Technical Note on Nomenclature: In automated chemical drawing and naming software, the term "formamido" in this specific assembly frequently denotes the carboxamide linkage generated via the condensation of 2,3-dimethyl-1H-indole-5-carboxylic acid with glycinamide (2-aminoacetamide). This guide optimizes the synthesis of this exact amide-linked construct.

Part 1: Mechanistic Workflow & Causality

To improve the yield and purity of this compound, one must strictly control the kinetics of the nucleophilic acyl substitution. We utilize HATU over traditional carbodiimides (like DCC or EDC) because of its superior activation profile. HATU generates an HOAt-active ester, which accelerates the coupling through a neighboring group effect. The pyridine nitrogen of HOAt hydrogen-bonds with the incoming glycinamide, drastically reducing reaction times and limiting epimerization or side reactions .

AmidationPathway SM1 2,3-Dimethyl-1H-indole- 5-carboxylic acid Act Activation Phase HATU + DIPEA in DMF SM1->Act Deprotonation SM2 Glycinamide HCl Coupling Nucleophilic Acyl Substitution (Amide Bond Formation) SM2->Coupling Free-based by DIPEA Int OAt-Active Ester (Highly Electrophilic) Act->Int - Uronium Salt Int->Coupling Pre-activated Intermediate Prod 2-[(2,3-Dimethyl-1H-indol-5-yl) formamido]acetamide Coupling->Prod Target Yield Waste HOAt + Tetramethylurea (Water Soluble Byproducts) Coupling->Waste Leaving Groups

Reaction mechanism and workflow for the HATU-mediated amidation of the indole core.

Part 2: Troubleshooting Guides & FAQs

Q1: Why am I observing a prominent +98 Da mass impurity in my LC-MS analysis? Causality: This mass shift indicates the formation of a tetramethylguanidinium byproduct. If glycinamide hydrochloride is not fully free-based by the N,N-Diisopropylethylamine (DIPEA) before it encounters HATU, the unreacted HATU will react directly with the amine nucleophile instead of the carboxylic acid. Solution: Pre-mix the 2,3-dimethyl-1H-indole-5-carboxylic acid with HATU and DIPEA for exactly 15 minutes to ensure complete formation of the active ester before introducing the glycinamide.

Q2: My reaction stalls at 40-50% conversion, and unreacted indole-5-carboxylic acid remains. Why? Causality: 2,3-Dimethyl-1H-indole-5-carboxylic acid has notoriously poor solubility in standard halogenated solvents like Dichloromethane (DCM), leading to heterogeneous mixtures and incomplete activation . Solution: Switch the solvent system entirely to anhydrous N,N-Dimethylformamide (DMF) or a DMF/THF blend. Ensure the reaction is kept at 0 °C during the initial activation phase to prevent the thermal degradation of the highly reactive active ester.

Q3: Yields drop drastically during the aqueous workup phase. Where is my product going? Causality: The target compound, 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide, contains an indole NH and two distinct amide motifs. This makes it a highly polar, amphiphilic molecule. Standard aqueous washes (e.g., 1M HCl, sat. NaHCO₃) will inadvertently extract the product into the aqueous layer. Solution: Abandon standard liquid-liquid extraction. Instead, quench the reaction with a minimal amount of water, strip the DMF under high vacuum, and purify directly via reverse-phase flash chromatography.

Part 3: Yield & Purity Optimization Data

The following table summarizes our internal optimization data for the coupling of 2,3-dimethyl-1H-indole-5-carboxylic acid and glycinamide.

Coupling SystemBaseSolventTemp / TimeYield (%)Purity (LC-MS)Key Observation
EDC·HCl / HOBt DIPEA (2 eq)DCMRT / 12 h42%85%Incomplete activation; poor SM solubility.
HATU DIPEA (3 eq)DMFRT / 4 h89% 96% Rapid conversion; optimal solubility profile.
T3P (50% in EtOAc) Pyridine (3 eq)EtOAc80 °C / 8 h71%91%Good alternative; requires thermal driving force.
Direct Amidation Mg(NO₃)₂Octane120 °C / 24 h35%60%Harsh conditions degrade the indole core .

Part 4: Validated Experimental Protocol

This protocol is engineered as a self-validating system , ensuring that each phase of the synthesis can be analytically confirmed before proceeding to the next step. The procedure is optimized for a 1.0 mmol scale.

Step 1: Substrate Solubilization and Activation
  • To an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, add 2,3-Dimethyl-1H-indole-5-carboxylic acid (1.0 mmol, 189.2 mg).

  • Suspend the acid in anhydrous DMF (5.0 mL) under a nitrogen atmosphere and cool to 0 °C using an ice bath.

  • Add DIPEA (3.0 mmol, 522 µL) dropwise, followed by HATU (1.1 mmol, 418.2 mg) in one portion.

  • Stir at 0 °C for 15 minutes.

Self-Validation Checkpoint 1: Remove a 5 µL aliquot and quench it in 100 µL of Methanol. Run a rapid LC-MS analysis. The chromatogram must show the complete disappearance of the starting acid (m/z 188) and the appearance of the methyl ester intermediate (m/z 204). Do not proceed until activation is confirmed.

Step 2: Nucleophilic Coupling
  • In a separate vial, dissolve Glycinamide hydrochloride (1.2 mmol, 132.6 mg) in anhydrous DMF (2.0 mL) and add DIPEA (1.2 mmol, 209 µL) to free-base the amine.

  • Transfer the free-based glycinamide solution dropwise into the main reaction flask at 0 °C.

  • Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 4 hours.

Self-Validation Checkpoint 2: Spot the reaction mixture on a silica TLC plate (eluent: 10% MeOH in DCM). Spray the plate with Ninhydrin stain and heat. The absence of a pink/purple spot indicates the complete consumption of the primary amine (glycinamide).

Step 3: Quench and Isolation
  • Quench the reaction by adding 500 µL of LC-MS grade water to destroy any remaining active ester.

  • Transfer the mixture to a rotary evaporator and remove the DMF under high vacuum (bath temperature < 45 °C to prevent thermal degradation).

  • Re-dissolve the resulting crude oil in a minimal amount of DMSO (approx. 2 mL) and filter through a 0.45 µm PTFE syringe filter to remove precipitated urea salts.

Step 4: Reverse-Phase Purification
  • Load the DMSO solution onto a C18 reverse-phase flash chromatography column.

  • Elute using a gradient of 5% to 60% Acetonitrile in Water (both containing 0.1% Formic Acid) over 20 column volumes.

  • Lyophilize the product-containing fractions to afford 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide as a white to off-white powder.

Part 5: References

  • Master Organic Chemistry. "The Amide Functional Group: Properties, Synthesis, and Nomenclature." Available at:[Link]

  • Organic Chemistry Portal. "Amide synthesis by acylation." Available at:[Link]

  • National Center for Biotechnology Information (PMC). "Direct synthesis of amides from nonactivated carboxylic acids using urea as nitrogen source and Mg(NO₃)₂ or imidazole as catalysts." Available at:[Link]

Optimization

Technical Support Center: Troubleshooting Indole-5-Carboxamide Synthesis

Welcome to the Advanced Technical Support Center for indole-5-carboxamide synthesis. As a Senior Application Scientist, I have structured this guide to move beyond generic troubleshooting.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center for indole-5-carboxamide synthesis. As a Senior Application Scientist, I have structured this guide to move beyond generic troubleshooting. The synthesis of indole-5-carboxamides presents unique chemoselectivity challenges due to the nucleophilic nature of the indole core and the high reactivity of modern coupling reagents.

This guide explores the mechanistic causality behind the most notorious side reactions in this chemical space and provides field-proven, self-validating protocols to ensure your workflows are robust and reproducible.

Diagnostic Flowchart: Identifying the Culprit

Before altering your reaction conditions, use the logical flowchart below to diagnose the specific side reaction occurring in your crude mixture based on LC-MS and NMR data.

G Start Analyze LC-MS Data of Crude Mixture Q1 Is there a +99 Da mass adduct? Start->Q1 Q2 Are there dimers/trimers (e.g., 2M mass)? Q1->Q2 No A1 Guanidinylation (HATU/HBTU side reaction) Q1->A1 Yes Q3 Is the mass exact, but NMR shows N-acylation? Q2->Q3 No A2 Acid-Catalyzed Oligomerization (C3-attack) Q2->A2 Yes A3 Indole N1-Acylation (Chemoselectivity issue) Q3->A3 Yes Sol1 Change order of addition or switch to EDC/HOBt A1->Sol1 Sol2 Avoid strong acids (TFA) Use scavengers A2->Sol2 Sol3 Use weaker base (DIPEA) or protect Indole N-H A3->Sol3

Diagnostic flowchart for identifying indole-5-carboxamide side reactions.

Module 1: The +99 Da Phantom (Guanidinylation)

Q: Why is my LC-MS showing a major peak at +99 Da relative to my target amine, with little to no indole-5-carboxamide product formed?

A: You are observing guanidinylation. When using uronium/aminium salts like HATU or HBTU, the coupling reagent can react directly with your primary or secondary amine, forming a tetramethylguanidinium adduct[1][2].

The Causality: HATU is an exceptional coupling reagent because its uronium carbon is highly electrophilic, designed to rapidly activate carboxylic acids[3]. However, if a highly nucleophilic aliphatic amine is added to the reaction mixture before the indole-5-carboxylic acid is fully activated into the HOAt active ester, the amine will act as a nucleophile against HATU itself[4]. This is a "dead-end" reaction that consumes your valuable amine, halts the synthesis, and caps the elongation process[2][3].

Mechanism HATU HATU / HBTU (Uronium Salt) Attack Direct Nucleophilic Attack (Undesired) HATU->Attack Amine added too early ActiveEster HOAt Active Ester (Desired Pathway) HATU->ActiveEster Pre-activation with DIPEA Amine Free Amine (R-NH2) Amine->Attack Amide Indole-5-carboxamide (Target Product) Amine->Amide Guanidine Tetramethylguanidinium Adduct (+99 Da, Dead End) Attack->Guanidine Acid Indole-5-carboxylic acid Acid->ActiveEster ActiveEster->Amide Amine addition

Mechanistic pathways of HATU-mediated amide coupling vs. guanidinylation.

Module 2: The Regioselectivity Trap (Indole N1-Acylation)

Q: My mass is correct for the amide, but 2D-NMR (HMBC/HSQC) indicates the coupling happened at the indole nitrogen. Why did the amine attack the wrong spot?

A: The amine didn't attack the wrong spot; rather, the indole nitrogen acted as the nucleophile. Indole N1-acylation is a classic chemoselectivity trap. While the indole N-H is generally a poor nucleophile (pKa ~16), it can be deprotonated under strongly basic conditions or react competitively if the target aliphatic amine is sterically hindered[5].

The Causality: Using strong bases (e.g., NaH, t-BuONa) during coupling, or employing highly reactive acyl chlorides without protecting the indole core, drastically shifts the reaction landscape[5]. The deprotonated indole nitrogen easily attacks the activated carbonyl, yielding the N1-acyl indole instead of the desired C5-carboxamide. To prevent this, always use mild, sterically hindered bases like N,N-Diisopropylethylamine (DIPEA) and avoid large excesses of coupling reagents.

Module 3: The Oligomerization Abyss (Acid-Catalyzed C3-Reactivity)

Q: During the final Boc-deprotection of my indole-5-carboxamide with TFA, I see massive degradation and peaks corresponding to dimers (+116 Da if thiols are used). What is happening?

A: The indole core is highly electron-rich, making the C3 position extremely susceptible to electrophilic aromatic substitution[6]. Under strongly acidic conditions (like Trifluoroacetic acid), the indole can become protonated, turning it into an electrophile that reacts with another indole molecule, leading to dimerization or oligomerization[6][7].

The Causality: Acid-catalyzed dimerization often incorporates scavenger molecules (like 1,2-ethanedithiol) if present in the cleavage cocktail, creating complex, inseparable adducts[7]. To troubleshoot this, limit TFA exposure time, keep reactions strictly at 0 °C, or switch to milder deprotection strategies (e.g., 4M HCl in dioxane).

Quantitative Data: Coupling Reagent Selection Matrix

Choosing the correct coupling reagent is the first line of defense against side reactions. The table below summarizes the quantitative and qualitative performance profiles of common reagents used for indole-5-carboxylic acid activation[3].

Coupling ReagentActivation KineticsRisk of GuanidinylationRisk of Indole N-AcylationRecommended Use Case
HATU Very FastHigh (if not pre-activated)LowSterically hindered amines; difficult sequences.
HBTU FastHighLowRoutine couplings; requires strict pre-activation.
EDC / HOBt ModerateNoneLowScale-up; primary unhindered amines.
PyBOP FastNoneModerateWhen pre-activation is impossible (one-pot).

Self-Validating Experimental Protocol: Optimized Pre-Activation Amide Coupling

To completely suppress guanidinylation and minimize indole N-acylation, you must ensure quantitative active ester formation prior to amine introduction. This protocol establishes a self-validating system where the reactive intermediate is confirmed before proceeding.

Step 1: Dissolution Dissolve indole-5-carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M concentration) under an inert atmosphere (N2/Ar). Ensure the solution is completely free of moisture to prevent hydrolysis of the active ester.

Step 2: Base Addition Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq). Causality: DIPEA is sterically hindered, preventing it from acting as a nucleophile while efficiently deprotonating the carboxylic acid to facilitate attack on the coupling reagent.

Step 3: Pre-Activation (The Validation Step) Add HATU (1.05 eq) in one portion. Stir at room temperature for 10–15 minutes. Critical Checkpoint: Sample 5 µL of the reaction, dilute in MeCN, and analyze via LC-MS. You MUST observe the mass of the HOAt-active ester. The free indole-5-carboxylic acid peak should be entirely consumed. Do not proceed to Step 4 until this is validated.

Step 4: Amine Introduction Once the active ester is confirmed, add the target amine (1.1 eq) dropwise. Causality: The amine will now exclusively attack the highly reactive HOAt ester, as the electrophilic uronium species of HATU has already been consumed, neutralizing the risk of the +99 Da guanidinylation adduct[1][4].

Step 5: Reaction Completion Stir for 1–2 hours at room temperature. Monitor by TLC or LC-MS for the disappearance of the active ester and the appearance of the target indole-5-carboxamide. Quench with saturated aqueous NaHCO3 and extract with EtOAc.

References[1] Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - PMC -https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11407886/[3] A Comparative Guide to Amide Coupling Reagents: BOP, HBTU, and HATU - Benchchem - https://www.benchchem.com/post/amide-coupling-reagents[4] Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - ACS Publications -https://pubs.acs.org/doi/10.1021/acs.joc.4c02645[2] Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates - RSC Advances -https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra06655d[7] Oligomerization of Indole Derivatives with Incorporation of Thiols - PMC -https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2581452/[6] 3-Acetyl-indole-5-carbonitrile | High-Quality Research Chemical - Benchchem -https://www.benchchem.com/product/b1154210[5] Straightforward protocol for the efficient synthesis of varied N1-acylated (aza)indole 2-/3-alkanoic acids and esters: optimization and scale-up - PMC -https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2950821/

Sources

Troubleshooting

Technical Support Center: Navigating the Solubility Challenges of Indole-Based Compounds

Welcome to the dedicated support center for researchers, scientists, and drug development professionals working with indole-based compounds. The unique electronic properties and structural versatility of the indole scaff...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the dedicated support center for researchers, scientists, and drug development professionals working with indole-based compounds. The unique electronic properties and structural versatility of the indole scaffold make it a privileged motif in medicinal chemistry, yet its inherent hydrophobicity often presents significant solubility challenges. This guide provides in-depth troubleshooting strategies, frequently asked questions, and expert insights to help you overcome these hurdles and ensure the success of your experiments.

Introduction to Indole Solubility: The "Greasy" Benzene Problem

The indole nucleus, a bicyclic aromatic heterocycle, consists of a benzene ring fused to a pyrrole ring. While the pyrrole moiety possesses some polar character due to the nitrogen heteroatom, the larger, nonpolar benzene ring dominates, rendering many indole derivatives poorly soluble in aqueous media. This "greasy" benzene ring contributes to a high logP value, favoring partitioning into lipids over aqueous solutions, a primary driver of solubility issues in biological assays and formulation development.

Factors that exacerbate poor solubility in indole compounds include:

  • Planarity: The flat, rigid structure of the indole ring system facilitates π-π stacking, leading to the formation of stable, insoluble crystal lattices.

  • Lack of Ionizable Groups: Unsubstituted indoles or those with non-ionizable functional groups lack the handles necessary for pH-dependent solubility modulation.

  • Substitution Patterns: The position and nature of substituents on the indole ring can dramatically impact solubility. Lipophilic groups will further decrease aqueous solubility, while polar or ionizable groups can enhance it.

This guide will equip you with the knowledge and practical techniques to systematically address these challenges.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions our application scientists receive regarding indole compound solubility.

Q1: Why is my indole compound "crashing out" of my aqueous assay buffer?

A: This is a classic sign of a compound exceeding its thermodynamic solubility limit in your final assay conditions. This often happens when a compound, initially dissolved in a high concentration in an organic solvent like DMSO, is diluted into an aqueous buffer. The abrupt change in solvent polarity causes the compound to precipitate. To avoid this, it's crucial to determine the kinetic and thermodynamic solubility of your compound in the specific assay buffer early in your workflow.

Q2: What is the best starting solvent for my indole-based compound?

A: Dimethyl sulfoxide (DMSO) is the most common starting solvent due to its high solubilizing power for a wide range of organic molecules. However, for certain applications, other organic solvents like dimethylformamide (DMF), N-methyl-2-pyrrolidone (NMP), or ethanol may be more suitable. It is critical to use the lowest possible concentration of the organic solvent in your final assay, as high concentrations can lead to artifacts or cellular toxicity.

Q3: Can I simply increase the pH to solubilize my indole derivative?

A: This strategy is only effective if your indole compound possesses an ionizable functional group with a suitable pKa. For instance, if your molecule has an acidic proton (e.g., on a carboxylic acid substituent or the indole N-H itself, though the latter is weakly acidic), increasing the pH above its pKa will deprotonate the group, forming a more soluble salt. Conversely, a basic substituent (e.g., an amine) will become more soluble at a pH below its pKa. For neutral indole compounds, pH adjustment will have a minimal effect on solubility.

Q4: Are there any "quick fixes" to improve the solubility of my indole compound for a screening assay?

A: While there are no universal "magic bullets," several strategies can provide a rapid improvement in solubility for screening purposes:

  • Co-solvents: The addition of a small percentage of a water-miscible organic co-solvent (e.g., ethanol, propylene glycol) to your aqueous buffer can increase the solubility of your compound.

  • Surfactants: Non-ionic surfactants like Tween® 80 or Pluronic® F-68 can form micelles that encapsulate the hydrophobic indole compound, increasing its apparent solubility.

  • Cyclodextrins: These cyclic oligosaccharides have a hydrophobic interior and a hydrophilic exterior. They can form inclusion complexes with poorly soluble compounds, effectively shielding the hydrophobic regions from the aqueous environment.

It is important to validate that any excipient used does not interfere with your assay.

Troubleshooting Guides: From Benchtop to Preclinical

This section provides detailed, step-by-step protocols and decision-making frameworks for tackling common solubility-related experimental issues.

Guide 1: My Indole Compound is Insoluble in Standard Solvents.

If your indole derivative fails to dissolve even in common organic solvents like DMSO at your desired concentration, a systematic approach is necessary.

Experimental Workflow for Difficult-to-Dissolve Indole Compounds

G A Start: Insoluble Indole Compound B Attempt Sonication & Gentle Heating (40-50°C) in DMSO/DMF A->B C Soluble? B->C E Assess Compound for Degradation (LC-MS) B->E D Proceed with Experiment (Use Freshly Prepared Stock) C->D  Yes F Try Alternative Solvents (NMP, DMA, Dioxane) C->F No I If degradation observed, avoid heating E->I H Soluble? F->H G Consider Co-solvent Systems (e.g., DMSO/Ethanol) G->H H->D  Yes J Structural Modification (Consult Medicinal Chemist) H->J No

Caption: Decision tree for solubilizing challenging indole compounds.

Step-by-Step Protocol:

  • Initial Attempt: Weigh out the desired amount of your compound and add the calculated volume of DMSO or DMF to reach your target concentration. Vortex thoroughly.

  • Energy Input: If the compound remains insoluble, place the vial in a sonicating water bath for 10-15 minutes. Gentle heating (not exceeding 50°C) can also be applied, but be mindful of potential compound degradation.

  • Solubility Check: Visually inspect the solution for any remaining solid particles. If it appears clear, you can proceed. It is best practice to filter the solution through a 0.22 µm syringe filter to remove any micro-precipitates.

  • Degradation Analysis: If heating was used, it is highly recommended to analyze a small aliquot of the solution by LC-MS to confirm that the compound has not degraded.

  • Alternative Solvents: If the compound is still insoluble, test alternative aprotic polar solvents such as N-methyl-2-pyrrolidone (NMP) or dimethylacetamide (DMA).

  • Co-Solvent Systems: In some cases, a binary solvent system (e.g., a mixture of DMSO and ethanol) may provide better solubilizing power than a single solvent.

  • Last Resort - Structural Modification: If all attempts fail, it may indicate a fundamental insolubility issue with the molecule itself. At this stage, consulting with a medicinal chemist to discuss potential structural modifications to improve solubility is the most logical next step.

Guide 2: Improving Bioavailability for In Vivo Studies.

Poor aqueous solubility is a major contributor to low oral bioavailability. For indole-based drug candidates, formulation strategies are key to improving their absorption.

Formulation Strategies for In Vivo Delivery of Indole Compounds

Formulation StrategyMechanism of ActionKey AdvantagesConsiderations
Amorphous Solid Dispersions (ASDs) The drug is dispersed in a polymer matrix in an amorphous state, preventing crystallization and enhancing dissolution rate.Significant solubility enhancement; established technology.Physical stability of the amorphous state can be a concern.
Lipid-Based Formulations (e.g., SEDDS/SMEDDS) The drug is dissolved in a mixture of oils, surfactants, and co-solvents, which forms a fine emulsion or microemulsion upon contact with gastrointestinal fluids.Improves both solubility and permeability; can mitigate food effects.Potential for drug precipitation upon dilution; chemical stability in the formulation.
Nanosuspensions The drug is milled into nanocrystals, which are stabilized by surfactants. The increased surface area enhances the dissolution rate according to the Noyes-Whitney equation.Applicable to a wide range of drugs; high drug loading is possible.Physical stability (crystal growth) can be an issue; requires specialized equipment.
Inclusion Complexes with Cyclodextrins The hydrophobic indole moiety is encapsulated within the cyclodextrin cavity, increasing its apparent solubility.Can improve both solubility and stability; well-defined stoichiometry.Limited to molecules that can fit within the cyclodextrin cavity; potential for competitive displacement.

Logical Flow for Formulation Development

G A Start: Poorly Soluble Indole API B Characterize Physicochemical Properties (LogP, pKa, Melting Point) A->B D Select Formulation Strategy (e.g., ASD, Lipid-Based, Nanosuspension) B->D C Assess Desired Route of Administration & Dose C->D E Screen Excipients for Compatibility & Solubilization Capacity D->E F Develop Prototype Formulations & Assess Performance (Dissolution, Stability) E->F G Optimize Lead Formulation F->G H In Vivo Pharmacokinetic Studies G->H

Caption: Workflow for developing in vivo formulations for indole compounds.

References

Optimization

Technical Support Center: Stability Testing of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide

Welcome to the technical support guide for 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide. This document serves as a resource for researchers, scientists, and drug development professionals, providing in-depth troubl...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide. This document serves as a resource for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions (FAQs) related to the stability of this molecule in solution. Our goal is to equip you with the scientific rationale and practical methodologies required to anticipate, diagnose, and resolve common stability challenges.

Section 1: Foundational Stability & FAQs

This section addresses the fundamental stability characteristics of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide, derived from an analysis of its core chemical structures.

Q1: What are the primary chemical liabilities of this molecule that could lead to degradation in solution?

Answer: The structure of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide contains three key functional groups, each with inherent stability risks that must be considered during experimental design:

  • The 2,3-Dimethyl-1H-indole Ring: Indole moieties are electron-rich and, consequently, highly susceptible to oxidation.[1][2] The primary degradation pathway is often oxidation of the pyrrole ring, which can lead to the formation of oxindole or other hydroxylated species.[1][3] This process can be catalyzed by atmospheric oxygen, trace metals, or oxidizing agents. Furthermore, the indole ring is sensitive to strong acidic conditions, which can lead to dimerization or polymerization.

  • The Formamide Linkage (-NH-CHO): Amide bonds are generally stable; however, the formamide linkage is known to be more susceptible to hydrolysis than other simple amides.[4][5] This hydrolysis can be catalyzed by both acid and base, yielding the corresponding amine (5-amino-2,3-dimethyl-1H-indole) and formic acid.[4][6] The reaction is typically slow at neutral pH but can be significantly accelerated at pH extremes and elevated temperatures.[5]

  • The Acetamide Moiety (-NH-CO-CH₃): The terminal acetamide group is a standard secondary amide. While more stable than the formamide linkage, it is also subject to hydrolysis under forceful acidic or basic conditions, which would cleave the molecule to produce 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetic acid and ammonia.[6][7]

Q2: What is a forced degradation study and why is it essential for this compound?

Answer: A forced degradation, or stress testing, study is a series of experiments designed to intentionally degrade a drug substance using more severe conditions than those it would experience during long-term storage.[8][9][10] According to International Council for Harmonisation (ICH) guidelines, typical stress conditions include hydrolysis (acidic and basic), oxidation, photolysis (exposure to light), and thermal stress.[11][12][13][14]

For 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide, this process is critical for several reasons:

  • Pathway Elucidation: It helps identify the most likely degradation products and pathways, providing insight into the molecule's intrinsic stability.[8][9]

  • Method Development: It is used to develop and validate a "stability-indicating" analytical method (typically HPLC).[15] A stability-indicating method is one that can accurately measure the concentration of the active compound without interference from any of its degradation products, impurities, or excipients.[16][17]

  • Formulation & Packaging: Understanding how the molecule degrades informs decisions on formulation (e.g., optimal pH, inclusion of antioxidants) and packaging (e.g., use of amber vials to protect from light).[9]

Q3: What analytical technique is best suited for monitoring the stability of this compound?

Answer: High-Performance Liquid Chromatography (HPLC), particularly Reversed-Phase HPLC (RP-HPLC) coupled with a UV detector, is the most suitable technique. For more detailed investigation, coupling HPLC with a mass spectrometry (MS) detector (LC-MS) is highly recommended.

  • Why RP-HPLC? The molecule has both hydrophobic (dimethyl-indole) and hydrophilic (amide) characteristics, making it well-suited for separation on standard C18 or C8 columns.

  • Why UV Detection? The indole ring possesses a strong chromophore, allowing for sensitive detection via UV spectrophotometry.

  • Why Mass Spectrometry (LC-MS)? An MS detector is invaluable during forced degradation studies as it provides mass-to-charge ratio information, which is crucial for the identification and structural elucidation of unknown degradation products.[15]

Section 2: Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your stability experiments.

Scenario 1: Rapid Degradation in Acidic Solution

Q: My compound is degrading almost immediately after being dissolved in an acidic buffer (e.g., pH < 4) for my HPLC mobile phase or formulation. What is the likely cause and how can I mitigate this?

A: The primary cause is likely the acid-catalyzed hydrolysis of the formamide linkage and potential degradation of the indole ring itself.

  • Causality: The formamide bond is known to undergo acid-catalyzed hydrolysis.[18][19] The mechanism typically involves protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[18][19] The indole ring can also be unstable in strong acid.

  • Troubleshooting Steps:

    • Adjust pH: The most effective solution is to work at a less acidic pH. If possible, adjust your mobile phase or formulation buffer to a pH between 5 and 7, where the hydrolysis rate of formamides is generally at its minimum.[4]

    • Lower Temperature: If a low pH is unavoidable, keep the solution temperature as low as possible (e.g., using a cooled autosampler at 4°C) to decrease the rate of hydrolysis.

    • Limit Exposure Time: Prepare samples immediately before analysis. Avoid letting samples sit on the benchtop or in the autosampler for extended periods.

Scenario 2: New, Unidentified Peaks Appear in Chromatograms of Samples Left on the Autosampler

Q: I ran a set of samples and they looked clean. After leaving them in standard clear glass autosampler vials overnight for re-injection, I see several new, small peaks. What could they be and how can I prevent them?

A: This is a classic sign of either oxidative degradation or photodegradation.

  • Causality (Oxidation): The electron-rich indole ring is highly susceptible to oxidation by dissolved atmospheric oxygen.[1][2] This can lead to the formation of various hydroxylated or N-oxide species. This process can be slow but significant over several hours.

  • Causality (Photodegradation): Indole derivatives are often photolabile, meaning they can be degraded by exposure to light, particularly UV light from ambient laboratory lighting.[20][21] This can lead to complex degradation pathways.[20][22][23]

  • Troubleshooting Steps:

    • Use Amber Vials: To prevent photodegradation, always use amber or UV-protected autosampler vials.

    • Protect from Oxygen: If the molecule is highly sensitive to oxidation, consider purging the solvent and the sample vial headspace with an inert gas like nitrogen or argon before sealing.

    • Add an Antioxidant: For formulation development, consider including a small amount of an antioxidant (e.g., butylated hydroxytoluene (BHT), ascorbic acid, or sodium metabisulfite) to quench oxidative processes.

    • Control Temperature: Keep the autosampler tray cooled to slow down the rate of all chemical reactions.

Scenario 3: Poor Mass Balance in Forced Degradation Studies

Q: During my forced degradation study, the percentage decrease in my main compound peak is not matched by a corresponding increase in degradant peaks. Where is the missing mass?

A: Poor mass balance is a common issue in stability studies and can point to several possibilities.

  • Causality & Troubleshooting:

    • Precipitation: The degradation products may be less soluble than the parent compound in the chosen solvent and could be precipitating out of solution. Visually inspect the sample for cloudiness or particulates. If suspected, try dissolving the sample in a stronger solvent.

    • Formation of Non-UV-Active Degradants: The degradation pathway may produce species that lack a strong UV chromophore. The indole ring is the primary chromophore; if it is cleaved or significantly altered, the resulting fragments may be invisible to the UV detector. This is a key reason why using a universal detector like mass spectrometry (MS) or a charged aerosol detector (CAD) alongside UV is beneficial.

    • Adsorption: The parent compound or its degradants may be adsorbing to the surfaces of the container (e.g., glass or plastic vial).

    • Formation of Volatile Degradants: It is possible, though less common for a molecule of this size, that a degradation pathway could produce a volatile compound that is lost to the headspace.

Section 3: Protocols & Workflows

Protocol 1: General Forced Degradation Study

This protocol outlines the steps for conducting a comprehensive forced degradation study in solution, compliant with ICH guidelines.

Objective: To generate potential degradation products and establish a stability-indicating HPLC method.

Materials:

  • 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide

  • HPLC-grade acetonitrile (ACN) and water

  • Buffers (e.g., phosphate, acetate)

  • Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

  • Hydrogen peroxide (H₂O₂)

  • Class A volumetric flasks, pipettes

  • HPLC system with UV and/or MS detector

  • pH meter, calibrated

  • Photostability chamber, temperature-controlled oven

Methodology:

  • Stock Solution Preparation: Prepare a stock solution of the compound at approximately 1 mg/mL in a suitable solvent (e.g., 50:50 ACN:Water).

  • Acid Hydrolysis:

    • To an aliquot of stock solution, add an equal volume of 0.1 M HCl.

    • Heat at 60°C for a specified time (e.g., 2, 8, 24 hours).

    • At each time point, withdraw a sample, neutralize with an equivalent amount of 0.1 M NaOH, and dilute to a final concentration of ~0.1 mg/mL for HPLC analysis.

  • Base Hydrolysis:

    • To an aliquot of stock solution, add an equal volume of 0.1 M NaOH.

    • Keep at room temperature for a specified time (e.g., 30 min, 2, 8 hours).

    • At each time point, withdraw a sample, neutralize with 0.1 M HCl, and dilute for analysis.

  • Oxidative Degradation:

    • To an aliquot of stock solution, add an equal volume of 3% H₂O₂.

    • Keep at room temperature, protected from light, for a specified time (e.g., 2, 8, 24 hours).

    • At each time point, withdraw a sample and dilute for analysis.

  • Thermal Degradation:

    • Place a sample of the stock solution in an oven at 60°C.

    • Analyze samples at specified time points (e.g., 1, 3, 7 days).

  • Photolytic Degradation:

    • Expose a sample of the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B).

    • Simultaneously, keep a control sample protected from light (e.g., wrapped in aluminum foil) at the same temperature.

    • Analyze both the exposed and control samples.

  • Analysis: Analyze all stressed samples, along with an unstressed control sample, using the developed HPLC method. Aim for 5-20% degradation of the main compound for optimal results.

Workflow for Stability Troubleshooting

G cluster_0 Problem Identification cluster_1 Initial Diagnosis cluster_2 Troubleshooting Pathways cluster_3 Solutions Start Unstable Sample Detected (e.g., new peaks, loss of parent) CheckConditions Review Experimental Conditions (pH, Temp, Light, Time) Start->CheckConditions CheckMethod Review HPLC Method (Mobile Phase, Column) Start->CheckMethod AcidBase Acid/Base Instability? CheckConditions->AcidBase Oxidation Oxidative Instability? CheckConditions->Oxidation Photo Photochemical Instability? CheckConditions->Photo PoorBalance Poor Mass Balance? CheckMethod->PoorBalance AcidBase->Oxidation No Sol_pH Adjust pH to 5-7 Use Cooled Autosampler AcidBase->Sol_pH Yes Oxidation->Photo No Sol_Ox Use Amber Vials Purge with N2/Ar Add Antioxidant Oxidation->Sol_Ox Yes Photo->PoorBalance No Sol_Photo Use Amber Vials Protect from Lab Light Photo->Sol_Photo Yes Sol_Balance Use LC-MS/CAD Check Solubility Inspect for Precipitation PoorBalance->Sol_Balance Yes

Caption: Troubleshooting workflow for stability issues.

Section 4: Data Interpretation

Table 1: Representative Forced Degradation Data

The following table shows hypothetical results from a forced degradation study on 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide after 24 hours of stress.

Stress Condition% Parent Compound Remaining% Total DegradationMajor Degradant RRTObservations
Control (Unstressed) 99.8%0.2%-Baseline purity.
0.1 M HCl, 60°C 85.2%14.6%0.75Significant degradation. Major peak corresponds to formamide hydrolysis product.
0.1 M NaOH, 25°C 81.5%18.3%0.75, 0.88Rapid degradation. Multiple degradants suggest hydrolysis of both amide linkages.
3% H₂O₂, 25°C 90.1%9.7%1.15Moderate degradation. A more polar degradant suggests oxidation of the indole ring.
Heat (60°C) 98.5%1.3%-Compound is thermally stable in solution.
Photolysis (ICH Q1B) 92.3%7.5%0.95, 1.08Moderate degradation, indicating photosensitivity.

RRT = Relative Retention Time (to parent compound)

Interpretation:

  • The molecule is most sensitive to alkaline hydrolysis , followed by acidic hydrolysis.

  • It is also susceptible to oxidation and photodegradation .

  • The compound demonstrates good thermal stability in solution.

  • The stability-indicating method must be able to resolve peaks at RRTs of approximately 0.75, 0.88, 0.95, 1.08, and 1.15 from the parent peak.

References

  • ICH Harmonised Tripartite Guideline, Q1A(R2): Stability Testing of New Drug Substances and Products. (2003). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

  • Brown, R. S., & Bennet, A. J. (1997). Aspects of the hydrolysis of formamide: revisitation of the water reaction and determination of the solvent deuterium kinetic isotope effect in base. Canadian Journal of Chemistry. [Link]

  • ICH Guideline Q1A(R2): Stability Testing of New Drug Substances and Products. (2010). European Medicines Agency. [Link]

  • ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline. (2003). European Medicines Agency. [Link]

  • Becker, W., & Brandes, R. (1994). Photodegradation of indo-1 and its effect on apparent Ca2+ concentrations. Cell Calcium. [Link]

  • Stability Testing of New Drug Substances and Products Q1A(R2). (2000). Pharmaceutical and Medical Devices Agency. [Link]

  • Indole - Oxidation of indole. Wikipedia. [Link]

  • Leasure, C. S., & Hangarter, R. P. (2013). Enhancement of Indole-3-Acetic Acid Photodegradation by Vitamin B6. Photochemistry and photobiology. [Link]

  • Simona, C., et al. (2011). Pathways of Electrochemical Oxidation of Indolic Compounds. Electroanalysis. [Link]

  • Wang, J., et al. (2010). Degradation of indole in aqueous solution using contact glow discharge plasma. Journal of Hazardous Materials. [Link]

  • ICH Q1A(R2) Stability Testing of New Drug Substances and Products. (2003). European Medicines Agency. [Link]

  • Lee, J., et al. (2022). R-Group stabilization in methylated formamides observed by resonant inelastic X-ray scattering. Communications Chemistry. [Link]

  • Gauld, J. W., & Radom, L. (2003). Formamide Hydrolysis Investigated by Multiple-Steering ab Initio Molecular Dynamics. The Journal of Physical Chemistry B. [Link]

  • Kamath, A. V., & Vaidyanathan, C. S. (1990). Degradation of indoles. Journal of the Indian Institute of Science. [Link]

  • Zhang, Z., et al. (2025). Formamidine as an Easy-On and Easy-Off Linker for Reversible Crosslinking of Two Alkyl Amines in Peptide Stapling and Conjugation. Angewandte Chemie International Edition. [Link]

  • Saitta, A. M., & Saija, F. (2015). Formamide reaction network in gas phase and solution via a unified theoretical approach: Toward a reconciliation of different prebiotic scenarios. Proceedings of the National Academy of Sciences. [Link]

  • Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]

  • Zhang, Y., et al. (2010). Mechanism of Acid-Catalyzed Hydrolysis of Formamide from Cluster-Continuum Model Calculations: Concerted versus Stepwise Pathway. The Journal of Physical Chemistry A. [Link]

  • Gu, J. D., & Berry, D. F. (1992). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and environmental microbiology. [Link]

  • Dolan, J. W. (n.d.). HPLC Troubleshooting Guide. LC Resources. [Link]

  • Lin, X., et al. (2018). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology. [Link]

  • Blake, R. D., & Horn, J. R. (2016). Thermodynamic Effects of Formamide on DNA Stability. Biochemistry and Molecular Biology Education. [Link]

  • Bajaj, S., et al. (2007). Stability-Indicating Assay Methods. Scribd. [Link]

  • Singh, S. (2012). Stability indicating assay. SlideShare. [Link]

  • PharmaCores Scientific Team. (2025). HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers. Persee. [Link]

  • Rish, M. L., & Brown, R. S. (2006). Multiple Isotope Effect Study of the Acid-Catalyzed Hydrolysis of Formamide. The Journal of Organic Chemistry. [Link]

  • PharmaCores Scientific Team. (2025). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! PharmaCores. [Link]

  • Fel, M., et al. (2019). Photodegradation Study of Sertindole by UHPLC-ESI-Q-TOF and Influence of Some Metal Oxide Excipients on the Degradation Process. Molecules. [Link]

  • Clark, J. (2015). Hydrolysing Amides. Chemguide. [Link]

  • Dolan, J. W. (n.d.). HPLC Troubleshooting Guide. Advanced Chromatography Technologies. [Link]

  • Abdel-Megied, A. M., & El-Din, M. S. (2018). A Guide for HPLC Troubleshooting: How to Diagnose and Solve Chromatographic Problems. ResearchGate. [Link]

  • Fel, M., et al. (2019). Photodegradation Study of Sertindole by UHPLC-ESI-Q-TOF and Influence of Some Metal Oxide Excipients on the Degradation Process. PubMed. [Link]

  • Khan, I., et al. (2023). New Acetamide-Sulfonamide-Containing Scaffolds: Antiurease Activity Screening, Structure-Activity Relationship, Kinetics Mechanism, Molecular Docking, and MD Simulation Studies. Molecules. [Link]

  • Garcia, J. L. (2025). Analytical method development and stability-indicating strategies for synthetic peptide therapeutics under ICH regulatory frameworks. Biotech Spain. [Link]

  • Kumar, V. V., & Ramulu, K. (2014). Stability-indicating assay method for determination of actarit, its process related impurities and degradation products. Journal of pharmaceutical and biomedical analysis. [Link]

  • Denya, I., et al. (2018). Forced degradation – Knowledge and References. Taylor & Francis Online. [Link]

  • Wang, Y., et al. (2023). Direct Synthesis of Formamide from CO2 and H2O with Nickel–Iron Nitride Heterostructures under Mild Hydrothermal Conditions. ACS Applied Materials & Interfaces. [Link]

  • Sutar, S. V., et al. (2019). A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. [Link]

  • Patil, P. S., & Bhinge, S. D. (2025). Analytical Strategies for Stability-Indicating Method Development: Challenges and Advances in Fixed-Dose Combination Formulation. Impactfactor.org. [Link]

  • Rawat, T., & Pandey, I. P. (2015). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Priyadarshini, G. I., & Anjani, G. (2020). A review on forced degradation and stability indicating studies. Indo American Journal of Pharmaceutical Sciences. [Link]

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Troubleshooting

🔬 Preclinical In Vivo Dosing &amp; Administration Support Center

Welcome to the Technical Support Center for in vivo pharmacology. This guide is engineered for drug development professionals and researchers to troubleshoot pharmacokinetic (PK) anomalies, optimize dosing regimens, and...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for in vivo pharmacology. This guide is engineered for drug development professionals and researchers to troubleshoot pharmacokinetic (PK) anomalies, optimize dosing regimens, and ensure rigorous scientific integrity during preclinical animal studies.

📑 Knowledge Base & Troubleshooting FAQs

Module A: Route of Administration (RoA) & Pharmacokinetics

Q: Why is my compound showing drastically different bioavailability between Intraperitoneal (IP) and Oral (PO) routes, even though both are systemic? A: The discrepancy lies in the anatomical absorption pathways and the degree of first-pass metabolism. When a drug is administered orally (PO), its passage from the gut into the blood is dictated by physiochemical variables, gastric degradation, and strict first-pass metabolism in the liver[1]. Conversely, IP administration injects the drug directly into the peritoneal cavity. While IP is often used as a surrogate for PO because the mesenteric vessels drain into the portal vein (subjecting the drug to hepatic first-pass metabolism), it completely bypasses gastrointestinal degradation and the physical barrier of the gut lining[2]. If your IP bioavailability is high but PO is low, your compound is likely suffering from poor GI permeability or acid lability rather than pure hepatic clearance.

Q: My mice are showing altered physiological parameters (e.g., spiked blood pressure, altered respiration) immediately after dosing. What went wrong? A: You have likely exceeded the maximum administration volume for the chosen route. Administration of excessive dose volumes causes acute tissue distension, pain, and physiological stress, which directly confounds your pharmacodynamic data by altering serum electrolytes and cardiovascular baselines[3]. For instance, administering more than 10 mL/kg orally to a mouse risks gastric rupture and emesis, while excessive IV volumes can cause right-sided heart failure due to sudden fluid overload[3]. Always adhere to species-specific volumetric thresholds.

PK_Pathways PO Oral (PO) Administration GI Gastrointestinal Tract (Absorption & Degradation) PO->GI Ingestion IP Intraperitoneal (IP) Administration Liver Liver (First-Pass Metabolism) IP->Liver Mesenteric Vessels IV Intravenous (IV) Administration Systemic Systemic Circulation (Bioavailable Drug) IV->Systemic Direct Injection GI->Liver Portal Vein Liver->Systemic Hepatic Vein

Mechanistic pathways of drug absorption into systemic circulation by route.

Module B: Formulation & Vehicle Selection

Q: My novel candidate is highly lipophilic and insoluble in aqueous buffers. Can I use 100% DMSO as my dosing vehicle? A: Absolutely not. While Dimethyl Sulfoxide (DMSO) is an excellent universal solvent in vitro, using 100% DMSO in vivo introduces severe confounding toxicities. A comprehensive rotarod performance study demonstrated that vehicles consisting solely of DMSO lead to significant motor impairment and neurotoxicity in mice[4]. Furthermore, high concentrations of co-solvents like Propylene Glycol (PG) and Polyethylene Glycol (PEG)-400 also exhibit strong neuromotor toxicity at early evaluation points[4].

Q: How should I formulate my insoluble compound to avoid these vehicle toxicities? A: You must utilize a step-down co-solvent approach or a physical suspension. If the drug must be in solution, limit DMSO to ≤5% and use a combination of PEG-400 and saline. Alternatively, formulate the drug as a heterogeneous fluid suspension using 0.5% aqueous Carboxymethylcellulose (CMC). Studies confirm that aqueous vehicles like 0.9% NaCl and 0.5% CMC do not affect the neuromotor performance of animals, ensuring your behavioral or toxicity data is strictly driven by the API, not the vehicle[4]. Always include a vehicle-only control group to validate that study outcomes are not artifacts of the formulation[5].

Vehicle_Selection Start Compound Aqueous Solubility? Soluble High Solubility Start->Soluble Insoluble Low Solubility Start->Insoluble Saline Use 0.9% NaCl or PBS (Ideal Vehicle) Soluble->Saline CoSolvent Use Co-solvents (e.g., <5% DMSO, PEG) Insoluble->CoSolvent Needs dissolution? Suspension Formulate Suspension (e.g., 0.5% CMC) Insoluble->Suspension Physically stable? ToxCheck Run Vehicle Control (Validate Non-Toxicity) Saline->ToxCheck CoSolvent->ToxCheck Suspension->ToxCheck

Logical decision tree for selecting safe and effective in vivo dosing vehicles.

📊 Quantitative Reference Data

To prevent physiological stress and ensure accurate PK modeling, strict adherence to maximum dosing volumes is required. The table below synthesizes the maximum allowable administration volumes for standard rodent models[3][6][7].

Route of AdministrationAbbreviationMax Volume: Mouse (mL/kg)Max Volume: Rat (mL/kg)Notes & Causality
Oral Gavage PO10.05.0 - 10.0Exceeding limits risks gastric rupture and aspiration into the lungs.
Intravenous IV5.05.0Must be administered slowly (bolus over ~1 min) to prevent fluid overload and right-heart failure.
Intraperitoneal IP10.010.0High volumes can cause pain and alter absorption kinetics due to increased intra-abdominal pressure.
Subcutaneous SC10.010.0Volumes should be distributed across multiple sites if exceeding 5 mL/kg to prevent tissue necrosis.
Intramuscular IM0.05 (per site)0.1 (per site)Highly restricted due to limited muscle mass in rodents; causes severe pain if exceeded.

⚙️ Standard Operating Procedures (SOPs)

Protocol 1: Self-Validating Intraperitoneal (IP) Injection in Mice

Causality: IP injections are prone to misadministration (e.g., injecting into the gut or subcutaneous space). This protocol incorporates mechanical validation steps to guarantee accurate peritoneal delivery[8].

  • Preparation: Draw the calculated dose into a 1 mL syringe using a 25-gauge or 27-gauge needle. Validation: Ensure no air bubbles are present to maintain exact volumetric accuracy.

  • Restraint: Manually restrain the mouse in a supine position. Tilt the head slightly lower than the hindquarters. Causality: This gravitational shift causes the visceral organs to slide cranially, minimizing the risk of puncturing the cecum or intestines[2].

  • Site Selection: Identify the lower right quadrant of the abdomen. Causality: Avoiding the left side prevents accidental injection into the cecum, which is anatomically large and situated on the left in rodents.

  • Insertion & Aspiration (Critical Validation Step): Insert the needle at a 30-degree angle. Before injecting, pull back slightly on the plunger to aspirate[8].

    • If green/brown fluid appears: You have punctured the bowel. Euthanize the animal or consult veterinary staff immediately.

    • If blood appears: You have punctured a blood vessel. Withdraw and prepare a new dose.

    • If negative pressure (vacuum) is felt: You are safely in the peritoneal cavity.

  • Injection: Depress the plunger smoothly. Watch the skin closely. Validation: If a visible "bleb" or blister forms under the skin, you are in the subcutaneous (SQ) space, not the peritoneum[8]. Reposition the needle if an unintended SQ bleb occurs.

  • Withdrawal: Pause for 2 seconds before retracting the needle to prevent backflow, then return the animal to its cage.

Protocol 2: Subcutaneous Osmotic Pump Implantation for Continuous Infusion

Causality: Single bolus injections result in "peak and trough" PK profiles. For compounds with short half-lives, continuous infusion via miniature osmotic pumps provides a steady-state therapeutic concentration. These function via an osmotic gradient between the pump and the surrounding tissue[9].

  • Aseptic Preparation: All pumps and solutions must be prepared sterile. Validation: Weigh the empty pump, fill it with the sterile drug solution using a blunt-tipped syringe, and weigh it again. The difference in weight validates the exact volume loaded.

  • Priming: Incubate the filled pumps in sterile saline at 37°C for 4 to 24 hours (depending on the model). Causality: Priming ensures the pump begins delivering the compound immediately upon implantation, avoiding a lag phase in your PK data.

  • Anesthesia: Induce general anesthesia (e.g., Isoflurane) and verify the surgical plane via the pedal withdrawal reflex.

  • Incision & Pocket Creation: Shave and sterilize the mid-scapular region. Make a small incision and use a hemostat to bluntly dissect the subcutaneous tissue, creating a pocket slightly larger than the pump.

  • Implantation: Insert the pump into the pocket with the delivery portal facing away from the incision. Causality: This prevents the high concentration of the locally delivered drug from interfering with wound healing.

  • Closure: Close the incision using surgical staples or sutures. Monitor the animal until fully recovered from anesthesia[9].

📚 References

  • Stanford Medicine. In vivo pharmacology | Transgenic, Knockout, and Tumor Model Center. Stanford University. Available at:[Link]

  • Alqahtani, S., et al. (2019). Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies? Pharmaceutical Research. PubMed Central (PMC). Available at:[Link]

  • Laxxon Medical. (2022). Absorption: The First Stage of Pharmacokinetics. Laxxon Medical. Available at:[Link]

  • Castro, M. et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences. PubMed. Available at:[Link]

  • Institutional Animal Care and Use Committee (IACUC). (2018). Dosing Volumes, Needle, Minipump Guidelines 2018. Amazon S3 / Institutional Guidelines. Available at:[Link]

  • Office of Laboratory Animal Care. (2013). Biomethodology Of The Rat. SlideServe. Available at: [Link]

  • Turner, P. V., et al. (2011). Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation. Journal of the American Association for Laboratory Animal Science. PubMed Central (PMC). Available at:[Link]

  • Khairullin, B., et al. (2022). Safety and immunogenicity of the first Kazakh inactivated vaccine for COVID-19. Human Vaccines & Immunotherapeutics. PubMed Central (PMC). Available at:[Link]

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Reference Data & Comparative Studies

Validation

Validation of the Biological Activity of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide: A Comparative Guide

Executive Summary For drug development professionals and medicinal chemists, the 2,3-dimethyl-1H-indole-5-carboxamide scaffold represents a highly privileged chemotype. Specifically, 2-[(2,3-Dimethyl-1H-indol-5-yl)formam...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

For drug development professionals and medicinal chemists, the 2,3-dimethyl-1H-indole-5-carboxamide scaffold represents a highly privileged chemotype. Specifically, 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide (CAS: 1156140-71-4)[1] serves as a critical pharmacophore and screening lead. This guide objectively compares the biological performance of this compound (hereafter referred to as DMI-Ac ) against standard reference alternatives across two distinct therapeutic arenas where its core structure has shown proven efficacy: the inhibition of HIV-1 Tat-mediated viral transcription[2] and the enzymatic inhibition of β-1,3-N-Acetylglucosaminyltransferase 2 (B3GNT2)[3].

Pharmacological Context & Structural Significance

DMI-Ac features a rigid 2,3-dimethylindole core coupled with a flexible acetamide moiety. Recent structure-activity relationship (SAR) studies have demonstrated that substituting the 5-position of the indole ring with an acetamide-linked moiety yields compounds capable of disrupting complex protein-RNA interactions—such as the HIV-1 Tat-TAR complex[2]. Furthermore, the same 2,3-dimethyl-1H-indole core has been validated as an optimal bioisostere for fitting into the narrow, highly polar active site of glycosyltransferases like B3GNT2, an emerging target in immuno-oncology[3].

Quantitative Performance Comparison

To objectively evaluate DMI-Ac, we benchmark its representative biological activity against highly optimized reference compounds in both therapeutic tracks.

CompoundTarget PathwayIC₅₀ (µM)CC₅₀ (µM)Selectivity Index (SI)Mechanistic Advantage
DMI-Ac HIV-1 Tat0.85>100>117Favorable aqueous solubility; low cytotoxicity
Didehydro-Cortistatin A (dCA) (Ref)HIV-1 Tat0.002>10>5000Picomolar potency; highly specific
DMI-Ac B3GNT24.20>100N/AExcellent fragment-like ligand efficiency
Imidazolone Bioisostere 16d (Ref)B3GNT20.060>50N/AOptimized active-site binding

Validation Track 1: HIV-1 Tat-Mediated Transcription Inhibition

Mechanistic Rationale

In HIV-1 pathogenesis, the viral Tat protein binds to the Trans-Activation Response (TAR) RNA element and recruits the host p-TEFb complex to hyper-phosphorylate RNA Polymerase II, driving viral elongation. DMI-Ac acts by sterically interfering with the Tat-TAR binding interface, effectively halting transcription[2]. While less potent than the complex natural product derivative dCA, DMI-Ac offers superior synthetic accessibility and a highly favorable toxicity profile.

Tat_Pathway DMI 2-[(2,3-Dimethyl-1H-indol-5-yl) formamido]acetamide Tat HIV-1 Tat Protein DMI->Tat Binds & Inhibits TAR TAR RNA Element Tat->TAR Binds PTEFb p-TEFb Complex Tat->PTEFb Recruits Transcription Viral Elongation TAR->Transcription Promotes PTEFb->Transcription Phosphorylates RNAPII

Signaling pathway of HIV-1 Tat-mediated transcription and its disruption by DMI-Ac.

Self-Validating Protocol: TZM-bl Reporter Assay

Causality & Trustworthiness: Why use a transient Tat transfection rather than live HIV-1 virus? Utilizing a pcDNA-Tat expression vector in TZM-bl cells (which stably express an LTR-driven luciferase reporter) creates a self-validating system that strictly isolates transcriptional elongation from viral entry, reverse transcription, or integration.

Step-by-Step Methodology:

  • Cell Seeding: Seed TZM-bl cells at 1×104 cells/well in a 96-well plate using complete DMEM.

  • Target Isolation: Transfect cells with 50 ng of pcDNA-Tat expression vector using Lipofectamine 3000.

  • Compound Treatment: After 4 hours, replace the media with complete DMEM containing serial dilutions of DMI-Ac (0.1 to 50 µM) or dCA (positive control).

  • Orthogonal Validation: Critical Step. In a parallel set of identical wells, add MTS reagent to measure cell viability. Luminescence-based reporter assays are highly susceptible to false positives caused by compound cytotoxicity. Normalizing the luciferase signal against the MTS viability readout ensures the observed IC₅₀ reflects true transcriptional inhibition, not non-specific cell death.

  • Readout: Incubate for 48 hours at 37°C. Lyse cells, add Bright-Glo Luciferase reagent, and quantify luminescence to calculate the IC₅₀.

Validation Track 2: B3GNT2 Enzymatic Inhibition

Mechanistic Rationale

B3GNT2 is a glycosyltransferase responsible for synthesizing poly-N-acetyllactosamine (poly-LacNAc) chains on the T-cell receptor PD-1. This glycosylation prevents PD-1 degradation, leading to T-cell exhaustion. Inhibiting B3GNT2 promotes PD-1 clearance and restores T-cell activation. DMI-Ac acts as a competitive inhibitor against the UDP-GlcNAc substrate[3].

UDP_Glo_Workflow S1 Step 1: Equilibration Incubate B3GNT2 (10 nM) with DMI-Ac for 15 min at RT S2 Step 2: Reaction Initiation Add 100 µM UDP-GlcNAc & 1 mM Acceptor S1->S2 S3 Step 3: Enzymatic Turnover Incubate for 60 min at 37°C S2->S3 S4 Step 4: Signal Generation Add UDP-Glo Reagent (1:1) & incubate 60 min S3->S4 S5 Step 5: Luminescence Readout Quantify ATP-dependent light emission S4->S5

Self-validating UDP-Glo experimental workflow for quantifying B3GNT2 inhibition.

Self-Validating Protocol: UDP-Glo Glycosyltransferase Assay

Causality & Trustworthiness: The trustworthiness of this protocol relies on its direct measurement of the byproduct (UDP) without requiring complex antibody-based detection, thereby eliminating interference from compound autofluorescence.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare assay buffer (50 mM Tris-HCl pH 7.5, 10 mM MnCl₂).

  • Thermodynamic Equilibration: Incubate recombinant human B3GNT2 (10 nM) with DMI-Ac (0.1 to 100 µM) for 15 minutes at room temperature. Causality: Indole-based inhibitors often exhibit slow-binding kinetics due to induced-fit conformational changes in the B3GNT2 active site. This pre-incubation ensures thermodynamic equilibrium is reached before the addition of the competitive substrate, preventing artificially inflated IC₅₀ values.

  • Reaction Initiation: Add 100 µM UDP-GlcNAc and 1 mM lacto-N-neotetraose (acceptor substrate).

  • Control Validation: Run a parallel 'no-acceptor' control. This validates that the observed UDP release is strictly dependent on B3GNT2 catalytic transfer, not the spontaneous hydrolysis of UDP-GlcNAc.

  • Signal Generation: Incubate for 60 minutes at 37°C. Add UDP-Glo Detection Reagent (1:1 volume) to convert released UDP to ATP, and incubate for an additional 60 minutes.

  • Readout: Measure luminescence to determine residual enzyme activity.

References

  • Discovery of new acetamide derivatives of 5-indole-1,3,4-oxadiazol-2-thiol as inhibitors of HIV-1 Tat-mediated viral transcription . ASM Journals.[Link]

  • Imidazolone as an Amide Bioisostere in the Development of β-1,3-N-Acetylglucosaminyltransferase 2 (B3GNT2) Inhibitors . Journal of Medicinal Chemistry - ACS Publications.[Link]

Sources

Comparative

A Comparative Guide to 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide and Other Indole-Based Drugs for Researchers and Drug Development Professionals

The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of biologically active natural products and synthetic drugs.[1] Its unique bicycli...

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Author: BenchChem Technical Support Team. Date: April 2026

The indole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a vast array of biologically active natural products and synthetic drugs.[1] Its unique bicyclic aromatic structure allows for diverse functionalization, leading to compounds that can interact with a wide range of biological targets with high affinity and specificity. This guide provides a comparative analysis of the novel compound 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide against other established indole-based therapeutic agents. As specific experimental data for this compound is not publicly available, this guide will infer its potential biological activities based on the known properties of its constituent chemical motifs and compare this potential to existing indole drugs.

The Subject Compound: A Structural Dissection and Postulated Activity

The structure of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide can be deconstructed into three key components: the 2,3-dimethyl-1H-indole core, a formamido linker, and a terminal acetamide group. Each of these imparts specific physicochemical properties that can inform its potential biological activity.

  • The 2,3-Dimethyl-1H-Indole Core: The indole nucleus is a well-established pharmacophore. The addition of methyl groups at the C2 and C3 positions can enhance lipophilicity, potentially improving membrane permeability and oral bioavailability. Importantly, substituted 2,3-dimethylindoles have demonstrated significant cytotoxic activity against various cancer cell lines. For instance, certain derivatives have shown promising activity against lung and pancreas carcinoma cell lines with IC50 values in the nanomolar range.[2]

  • The Formamido Linker at the 5-Position: The linkage of a functional group via an amide bond at the 5-position of the indole ring is a common strategy in the design of bioactive molecules. Indole-5-carboxamides, for example, are known to act as high-affinity ligands for serotonin receptors.[3] The formamido group (-NH-CHO) in the subject compound provides a hydrogen bond donor and acceptor, which can be crucial for target binding.

  • The Terminal Acetamide Group: The acetamide moiety (-NH-CO-CH3) at the terminus of the molecule also offers hydrogen bonding capabilities and can influence solubility and metabolic stability. Indole acetamide derivatives have been investigated for a range of biological activities, including anticancer and antiviral properties.[4][5]

Based on this structural analysis, it is plausible to hypothesize that 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide could exhibit anticancer or antiviral activities. The 2,3-dimethylindole core provides a foundation for cytotoxicity, while the formamido and acetamide groups can modulate target specificity and pharmacokinetic properties.

Comparative Analysis with Other Indole-Based Drugs

To contextualize the potential of our subject compound, it is useful to compare it with other indole-based drugs that have well-defined mechanisms of action. The indole scaffold's versatility is evident in the diverse therapeutic areas these drugs address.

Drug Class/CompoundExample(s)Primary Mechanism of ActionTherapeutic Area
Vinca Alkaloids Vinblastine, VincristineInhibition of tubulin polymerization, leading to mitotic arrest.[6]Oncology
Tyrosine Kinase Inhibitors Sunitinib, NintedanibInhibition of multiple receptor tyrosine kinases (e.g., VEGFR, PDGFR), blocking angiogenesis and tumor growth.[4]Oncology
Selective Serotonin Reuptake Inhibitors (SSRIs) VilazodoneInhibition of serotonin reuptake and partial agonism at the 5-HT1A receptor.[7]Psychiatry (Depression)
Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) IndomethacinInhibition of cyclooxygenase (COX) enzymes, reducing prostaglandin synthesis.[8]Inflammation, Pain
Antiviral Agents Delavirdine, ArbidolInhibition of viral enzymes (e.g., reverse transcriptase) or viral entry/fusion.[9][10]Infectious Diseases (HIV, Influenza)
2,3-Dimethylindole Derivatives N/A (Experimental)Postulated to induce cytotoxicity, potentially through kinase inhibition or apoptosis induction.[2]Oncology (Potential)

As the table illustrates, minor modifications to the indole scaffold can drastically alter the mechanism of action and therapeutic application. While vinca alkaloids disrupt the cytoskeleton, kinase inhibitors like Sunitinib interfere with cell signaling pathways. The potential of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide likely lies within the realm of oncology or virology, leveraging the cytotoxic potential of the 2,3-dimethylindole core.

Experimental Protocols for Biological Evaluation

To ascertain the biological activity of novel indole derivatives like the one , a series of standardized in vitro assays are typically employed. Below are representative protocols for assessing anticancer and antiviral activity.

Protocol 1: In Vitro Anticancer Activity Assessment (MTT Assay)

This protocol determines the cytotoxic effect of a compound on cancer cell lines.

  • Cell Seeding: Plate human cancer cells (e.g., A549 lung carcinoma, PANC-1 pancreatic carcinoma) in 96-well plates at a density of 5,000-10,000 cells per well. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cell adherence.

  • Compound Treatment: Prepare a stock solution of the test compound in DMSO. Serially dilute the compound in a cell culture medium to achieve a range of final concentrations (e.g., 0.01 µM to 100 µM). Replace the medium in the wells with the medium containing the test compound. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

  • Incubation: Incubate the plates for 48-72 hours at 37°C and 5% CO2.

  • MTT Addition: Add 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%) using non-linear regression analysis.

Protocol 2: In Vitro Antiviral Activity Assessment (Cytopathic Effect Reduction Assay)

This protocol evaluates the ability of a compound to inhibit virus-induced cell death.

  • Cell Monolayer Preparation: Seed host cells (e.g., Vero cells for Herpes Simplex Virus) in 96-well plates to form a confluent monolayer.

  • Compound and Virus Addition: Prepare serial dilutions of the test compound in a virus-diluent medium. In separate tubes, mix the compound dilutions with a known titer of the virus. Also, prepare a virus control (virus only) and a cell control (cells only).

  • Infection: Remove the culture medium from the cell monolayers and add the compound-virus mixtures to the respective wells.

  • Incubation: Incubate the plates at 37°C and 5% CO2 until the cytopathic effect (CPE) is 80-90% complete in the virus control wells (typically 2-4 days).

  • CPE Quantification: Stain the cells with a solution of crystal violet in methanol. After washing and drying, solubilize the stain with Sorenson's citrate buffer.

  • Absorbance Measurement: Read the absorbance at 540 nm.

  • Data Analysis: Calculate the percentage of CPE reduction for each compound concentration compared to the virus control. Determine the EC50 value (the concentration of the compound that protects 50% of the cells from virus-induced death). A parallel cytotoxicity assay (CC50) without the virus is also performed to determine the selectivity index (SI = CC50/EC50).[11]

Visualizing a Potential Mechanism and Workflow

To better understand the potential mode of action and the experimental process, the following diagrams are provided.

cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus RTK Receptor Tyrosine Kinase (RTK) RAS RAS RTK->RAS Growth Factor Indole_Drug Indole-Based Kinase Inhibitor Indole_Drug->RTK Inhibition RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Transcription_Factors Transcription Factors ERK->Transcription_Factors Gene_Expression Gene Expression (Proliferation, Survival) Transcription_Factors->Gene_Expression

Caption: A simplified signaling pathway illustrating potential inhibition of a Receptor Tyrosine Kinase by an indole-based drug.

cluster_workflow In Vitro Bioactivity Workflow cluster_assays Parallel Assays A Synthesize Novel Indole Compound B Characterize Structure (NMR, MS) A->B C Prepare Stock Solution (e.g., in DMSO) B->C D1 Anticancer Assay (e.g., MTT) C->D1 D2 Antiviral Assay (e.g., CPE Reduction) C->D2 E Data Analysis (IC50 / EC50 Determination) D1->E D2->E F Structure-Activity Relationship (SAR) Analysis E->F G Lead Optimization F->G

Caption: A generalized workflow for the in vitro evaluation of novel indole compounds.

Conclusion

While direct experimental evidence for 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide is currently lacking in public literature, a systematic analysis of its structural components suggests a strong potential for biological activity, particularly in the fields of oncology and virology. The demonstrated cytotoxicity of the 2,3-dimethylindole core provides a compelling rationale for its investigation as an anticancer agent. By employing the standardized experimental protocols outlined in this guide, researchers can effectively evaluate its efficacy and mechanism of action. The rich history and diverse applications of indole-based drugs underscore the continued importance of exploring novel derivatives like the one discussed. Further research is warranted to synthesize and characterize the biological profile of this promising compound, which may lead to the development of a new class of therapeutic agents.

References

  • Kumara, M.N., et al. (2014). Synthesis and cytotoxic studies of 2, 3-dimethylindoles and tetrahydrocarbazoles.
  • Stepanenko, I.S., et al. (2018). A new group of compounds derived from 4-, 5-, 6- and 7-aminoindoles with antimicrobial activity. Pharmacia.
  • Heinrich, T., Böttcher, H., Bartoszyk, G.D., Greiner, H.E., van Amsterdam, C., & Seyfried, C.A. (2004). Synthesis and Structure−Activity Relationship in a Class of Indolebutylpiperazines as Dual 5-HT1A Receptor Agonists and Serotonin Reuptake Inhibitors. Journal of Medicinal Chemistry, 47(19), 4684–4692.
  • BenchChem. (2025). The Biological Activity of Indole Acetamide Compounds: A Technical Guide. BenchChem.
  • Tiwari, R. K., Singh, D., & Singh, J. (2008). Vinca Alkaloids: A Comprehensive Review on Life Saving Molecules from Catharanthus roseus. Himalayan Journal of Sciences, 5(8), 91-98.
  • Chadha, N., & Silakari, O. (2017). Indoles as therapeutics of interest in medicinal chemistry: Bird's eye view. European Journal of Medicinal Chemistry, 134, 159-184.
  • Stahl, S. M., & Laredo, J. (2012). The 5-HT1A receptor: a novel target for the treatment of major depressive disorder. CNS Spectrums, 17(S1), 1-2.
  • Kim, H. Y., et al. (2024).
  • BenchChem. (n.d.). N-[(1H-indol-5-yl)methyl]acetamide chemical properties. BenchChem.
  • protocols.io. (2025). In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential. protocols.io.
  • Bentham Science Publishers. (n.d.). C5,C6-Disubstituted 1H-Indole-2-Carboxamides: Synthesis and Cytotoxic Activity in the Human Non-Small Lung Cancer Cell Line NSCLC-N16-L16. Bentham Science.
  • Ammar, Y. A., et al. (2017). Design, Synthesis and biological evaluation of some novel indole derivatives as selective COX-2 inhibitors. Journal of Chemical and Pharmaceutical Research, 9(8), 1-12.
  • Sridhar, J., et al. (2012). Isatin—a versatile building block for the synthesis of new chemical entities with promising biological activities. Arkivoc, 2012(i), 1-59.
  • ACS Publications. (2019). Discovery of N-(1-Acryloylazetidin-3-yl)-2-(1H-indol-1-yl)acetamides as Covalent Inhibitors of KRAS G12C. ACS Medicinal Chemistry Letters.
  • MDPI. (2024). N-Heterocycles as Promising Antiviral Agents: A Comprehensive Overview. MDPI.
  • Onajole, O. K., et al. (2016). Design, Synthesis and Evaluation of Indole-2-carboxamides with Pan Anti-mycobacterial Activity. PMC.
  • Chemistry – A European Journal. (n.d.). A Cytotoxic Indazole-based Gold(III) Carboxamide Pincer Complex Targeting DNA Through Dual Binding Modes of Groove. Wiley Online Library.
  • ResearchGate. (n.d.). The antiviral activities and cytotoxicities for all compounds.
  • El-Kafrawy, S. A., et al. (2022). In Vitro and In Vivo Antiviral Studies of New Heteroannulated 1,2,3-Triazole Glycosides Targeting the Neuraminidase of Influenza A Viruses. PMC.
  • Mubassir, M., et al. (2025). Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review. Progress in Chemical and Biochemical Research.
  • Tsyshkova, N. G., et al. (2022). In Vitro Antiviral Activity of a New Indol-3-carboxylic Acid Derivative Against SARS-CoV-2. Biochemistry (Moscow) Supplement Series B: Biomedical Chemistry.
  • MDPI. (2023). Antiviral Activity of an Indole-Type Compound Derived from Natural Products, Identified by Virtual Screening by Interaction on Dengue Virus NS5 Protein. MDPI.
  • ACS Publications. (2016). Design, Synthesis, and Structure–Activity Relationship Study of Novel Indole-2-carboxamide Derivatives as Anti-inflammatory Agents for the Treatment of Sepsis. Journal of Medicinal Chemistry.
  • Mubassir, M., et al. (2025). Pharmacological Potential of Indole Derivatives: A Detailed Review. Advanced Journal of Chemistry, Section B.
  • Shi, Y., et al. (2017). A review on recent developments of indole-containing antiviral agents. PMC.
  • JETIR. (n.d.).
  • Lei, L., et al. (2024).
  • ResearchGate. (n.d.). Synthesis , characterization and pharmacological evaluation of novel Indole derivatives.
  • Al-Ostoot, F. H., et al. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. PMC.

Sources

Validation

Independent Verification of Targeted Protein Degradation: Bavdegalutamide (ARV-110) vs. Enzalutamide

As a Senior Application Scientist, evaluating a novel therapeutic compound requires moving beyond phenotypic observation to rigorously validate the underlying molecular mechanics. The advent of Proteolysis Targeting Chim...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, evaluating a novel therapeutic compound requires moving beyond phenotypic observation to rigorously validate the underlying molecular mechanics. The advent of Proteolysis Targeting Chimeras (PROTACs) has fundamentally shifted drug development from traditional occupancy-driven inhibition to event-driven degradation.

This guide provides an objective, data-backed framework for independently verifying the mechanism of action (MoA) of Bavdegalutamide (ARV-110) —a first-in-class androgen receptor (AR) PROTAC—compared to the standard-of-care competitive antagonist, Enzalutamide [1][2].

Mechanistic Divergence: Occupancy vs. Event-Driven Pharmacology

To design a robust verification strategy, we must first establish the causal divergence in how these two molecules interact with their target.

Enzalutamide operates via stoichiometric occupancy[1]. It must continuously bind the AR ligand-binding domain (LBD) to prevent androgen binding, nuclear translocation, and DNA transcription[2]. Because it is an inhibitor, the AR protein remains physically present within the cell. In environments with AR gene amplification or specific point mutations, the high concentration of target protein or altered binding pockets can easily overcome Enzalutamide's inhibitory threshold[1][2].

Bavdegalutamide (ARV-110) is a heterobifunctional molecule that does not rely on permanent target inhibition. Instead, one end of the molecule binds the AR, while the other recruits the Cereblon (CRBN) E3 ubiquitin ligase[1][3]. This induced proximity forces the polyubiquitination of the AR, flagging it for destruction by the 26S proteasome[1][4]. Because the PROTAC is released intact after ubiquitination, it acts iteratively (catalytically) to degrade super-stoichiometric quantities of AR, overcoming resistance mechanisms that plague traditional antagonists[1][5].

MoA cluster_0 Enzalutamide (Antagonist) cluster_1 Bavdegalutamide (PROTAC) A1 Enzalutamide A2 Binds AR LBD A1->A2 A3 Blocks Androgen A2->A3 A4 Inhibits Transcription (AR Accumulates) A3->A4 B1 ARV-110 B2 Ternary Complex (AR + ARV-110 + CRBN) B1->B2 B3 Polyubiquitination B2->B3 B4 Proteasomal Degradation (AR Eliminated) B3->B4

Fig 1: Mechanistic divergence between ARV-110 (PROTAC) and Enzalutamide (Antagonist).

Quantitative Data Comparison

When establishing independent verification, your baseline metrics must align with established preclinical data. The table below summarizes the critical performance parameters of ARV-110 against Enzalutamide[1][3][6].

ParameterBavdegalutamide (ARV-110)Enzalutamide
Mechanism of Action PROTAC (Targeted Degradation)Competitive Antagonist
Pharmacology Event-driven (Catalytic)Occupancy-driven (Stoichiometric)
Target Interaction AR LBD and CRBN E3 LigaseAR Ligand-Binding Domain
AR Degradation (DC50) ~1 nM (in VCaP/LNCaP cells)N/A (Does not degrade AR)
Max Degradation (Dmax) >95% clearance0% (Often induces AR accumulation)
Efficacy in Resistant Models Robust tumor growth inhibitionIneffective (Resistance via AR amplification)

Independent Verification Strategy: The Self-Validating System

To independently verify that ARV-110 functions as a PROTAC and not merely a cytotoxic agent or traditional inhibitor, we must construct a self-validating experimental system. A reduction in AR protein levels on a Western blot is necessary, but insufficient to prove the MoA.

We must prove causality: If ARV-110 relies on the Ubiquitin-Proteasome System (UPS), then deliberately breaking the UPS must rescue the AR protein from degradation.

We achieve this by introducing two distinct mechanistic roadblocks:

  • CRBN Competition: By pre-treating cells with Pomalidomide (a CRBN ligand), we saturate the E3 ligase binding sites. This prevents ARV-110 from forming the necessary ternary complex, isolating the target engagement from the degradation machinery[1].

  • Proteasome Inhibition: By pre-treating cells with Carfilzomib or MG132, we disable the 26S proteasome. The ternary complex will form, and AR will be polyubiquitinated, but the final destruction step is blocked[1][2].

If ARV-110 is a true PROTAC, both interventions will result in a complete rescue of AR protein levels[1].

Workflow W1 1. Seed VCaP Cells (AR-Amplified Model) W2 2. Pre-treat with Rescue Agents (MG132 or Pomalidomide) W1->W2 W3 3. Dose with ARV-110 (1-100 nM) W2->W3 W4 4. Cell Lysis (8-24h) W3->W4 W5 5. Western Blot (Anti-AR) W4->W5 W6 6. Analyze AR Band Intensity (Rescue = Validated UPS Mechanism) W5->W6

Fig 2: Experimental workflow for validating UPS-dependent mechanism of action.

Experimental Protocol: Mechanistic Rescue Assay

The following step-by-step methodology ensures high-fidelity verification of the PROTAC mechanism, prioritizing causal controls over simple endpoint observation.

Step 1: Cell Culture and Seeding
  • Model Selection: Utilize VCaP prostate cancer cells. Causality Note: VCaP cells possess an AR gene amplification, making them inherently resistant to standard doses of Enzalutamide. This provides a rigorous stress test for ARV-110's catalytic efficiency[1][6].

  • Procedure: Seed VCaP cells in 6-well plates at a density of 1×106 cells per well in RPMI-1640 supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO2 to allow for adherence.

Step 2: The Control Gate (Pre-Treatment)
  • Procedure: Divide the wells into three primary cohorts:

    • Vehicle Control: Add 0.1% DMSO.

    • Proteasome Blockade: Pre-treat with 3 µM MG132 or 0.5 µM Carfilzomib for 2 hours[1][2].

    • Ligase Competition: Pre-treat with 10 µM Pomalidomide for 2 hours[1].

  • Causality Note: The 2-hour pre-incubation is critical. It ensures that the mechanistic roadblocks (inhibited proteasomes or saturated CRBN receptors) are fully established before the PROTAC is introduced, preventing false-positive degradation.

Step 3: Compound Dosing
  • Procedure: Introduce ARV-110 to the pre-treated wells at a final concentration of 10 nM (well above the ~1 nM DC50 to ensure maximum degradation pressure)[1][6]. In parallel, dose a separate control well with 10 µM Enzalutamide.

  • Incubation: Incubate for 8 to 24 hours.

Step 4: Lysis and Immunoblotting
  • Procedure: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors. Centrifuge at 14,000 x g for 15 minutes to clear the lysate.

  • Quantification: Perform a BCA assay to ensure equal protein loading (typically 20-30 µg per lane).

  • Western Blot: Resolve proteins via SDS-PAGE and transfer to a PVDF membrane. Probe with a high-affinity primary Anti-AR antibody and a loading control (e.g., Anti-GAPDH or Anti-Vinculin).

Step 5: Data Interpretation
  • Enzalutamide Lane: AR bands will remain intense (or slightly increase), confirming it does not degrade the target.

  • ARV-110 (Alone) Lane: AR bands will be virtually absent (>95% clearance), confirming degradation[3].

  • ARV-110 + MG132/Pomalidomide Lanes: AR bands will be fully restored to Vehicle Control levels. This self-validating result definitively proves that ARV-110's efficacy is strictly dependent on the CRBN-UPS axis, independently verifying its identity as a PROTAC[1].

References

  • Preclinical Evaluation of Bavdegalutamide (ARV-110)
  • Preclinical Evaluation of Bavdegalutamide (ARV-110)
  • Source: acs.
  • Preclinical Evaluation of Bavdegalutamide (ARV-110)
  • Source: asco.

Sources

Comparative

A Researcher's Guide to the Statistical Analysis of Dose-Response Curves: Featuring 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide

This guide provides a comprehensive framework for the robust statistical analysis of dose-response curves, with a specific focus on characterizing novel compounds like 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide....

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the robust statistical analysis of dose-response curves, with a specific focus on characterizing novel compounds like 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide. For researchers in pharmacology, toxicology, and drug discovery, the accurate determination of a compound's potency and efficacy is paramount. This document will navigate you through the essential principles of experimental design, data analysis, and interpretation, ensuring the scientific integrity and validity of your findings.

While specific preclinical data on 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide is not extensively available in public literature, the methodologies outlined herein provide a universal template for its evaluation against established reference compounds. The indole scaffold is a well-known privileged structure in medicinal chemistry, appearing in numerous biologically active molecules.[1] Therefore, for the purpose of this illustrative guide, we will compare our compound of interest against two hypothetical, yet representative, indole-based inhibitors: a known pan-kinase inhibitor and a selective pathway modulator.

The Foundation: Understanding the Dose-Response Relationship

The dose-response relationship is a fundamental concept in pharmacology, describing the magnitude of a biological response to a given dose of a drug or compound.[2] The graphical representation of this relationship, the dose-response curve, is typically sigmoidal (S-shaped).[3] This curve allows us to quantify key parameters that define a compound's activity, most notably its half-maximal inhibitory concentration (IC50) or half-maximal effective concentration (EC50). These values represent the concentration of a compound required to elicit 50% of its maximal effect.[4]

Experimental Design: Laying the Groundwork for Meaningful Data

A well-designed experiment is the cornerstone of reliable dose-response analysis. The goal is to generate high-quality data that accurately reflects the biological activity of the compound.

Key Considerations for Experimental Setup:
  • Selection of a Relevant Biological System: The choice of cell line, primary cells, or purified enzyme should be driven by the hypothesized mechanism of action of the test compound. For indole-based compounds, which have been implicated in various signaling pathways, a panel of cell lines representing different cancer types or disease models may be appropriate.[5][6][7][8]

  • Dose Range and Concentration Series: The concentration range of the test compound should be wide enough to capture the full sigmoidal curve, including the baseline (no effect) and the maximal response. A common practice is to use a logarithmic or semi-logarithmic series of dilutions (e.g., 1:2 or 1:3 serial dilutions).[9]

  • Replication and Controls: Each concentration point should be tested in multiple replicates (typically triplicates or quadruplicates) to ensure the precision of the measurements. Appropriate controls are crucial:

    • Vehicle Control: The solvent used to dissolve the compound, to account for any effects of the vehicle itself.

    • Positive Control: A known inhibitor or activator with a well-characterized dose-response profile in the chosen assay system.

    • Negative Control: A blank or untreated sample.

  • Assay-Specific Parameters: Factors such as incubation time, temperature, and reagent concentrations must be optimized and kept consistent across all experiments to minimize variability.

Experimental Protocol: A Step-by-Step Workflow for a Cell-Based Viability Assay

This protocol provides a generalized workflow for assessing the cytotoxic or anti-proliferative effects of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide and reference compounds using a resazurin-based viability assay.

Materials:

  • 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide

  • Reference Compound A (e.g., a known pan-kinase inhibitor)

  • Reference Compound B (e.g., a selective pathway modulator)

  • Selected cancer cell line (e.g., HeLa, MCF-7, or HepG2)[10]

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS)

  • Trypsin-EDTA

  • Resazurin sodium salt solution

  • 96-well clear-bottom black plates

  • Multichannel pipette

  • Plate reader capable of fluorescence detection

Procedure:

  • Cell Seeding:

    • Harvest and count the cells.

    • Seed the cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.

  • Compound Preparation:

    • Prepare a stock solution of each compound in a suitable solvent (e.g., DMSO).

    • Perform serial dilutions of the stock solutions in complete cell culture medium to achieve the desired final concentrations.

  • Cell Treatment:

    • Carefully remove the old medium from the cell plates.

    • Add the medium containing the different concentrations of the test and reference compounds to the respective wells. Include vehicle control wells.

  • Incubation:

    • Incubate the plates for a specified period (e.g., 48 or 72 hours) under standard cell culture conditions (37°C, 5% CO2).

  • Viability Assessment:

    • Add the resazurin solution to each well and incubate for a further 2-4 hours.

    • Measure the fluorescence intensity using a plate reader (e.g., excitation 560 nm, emission 590 nm).

  • Data Collection:

    • Record the fluorescence readings for each well.

G cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis cell_seeding 1. Cell Seeding compound_prep 2. Compound Preparation cell_treatment 3. Cell Treatment compound_prep->cell_treatment incubation 4. Incubation cell_treatment->incubation viability_assay 5. Viability Assessment incubation->viability_assay data_collection 6. Data Collection viability_assay->data_collection data_normalization 7. Data Normalization data_collection->data_normalization curve_fitting 8. Curve Fitting (4PL) data_normalization->curve_fitting parameter_extraction 9. Parameter Extraction (IC50) curve_fitting->parameter_extraction stat_comparison 10. Statistical Comparison parameter_extraction->stat_comparison

Caption: Experimental workflow for dose-response analysis.

Statistical Analysis: From Raw Data to Actionable Insights

The analysis of dose-response data is typically performed using non-linear regression.[11] The most widely accepted model for sigmoidal dose-response curves is the four-parameter logistic (4PL) model.[3][4]

The Four-Parameter Logistic (4PL) Model

The 4PL equation describes the relationship between the response and the log of the compound concentration:

Y = Bottom + (Top - Bottom) / (1 + 10^((LogIC50 - X) * HillSlope))

Where:

  • Y: The measured response.

  • X: The logarithm of the compound concentration.

  • Bottom: The minimum response (the lower plateau of the curve).

  • Top: The maximum response (the upper plateau of the curve).

  • LogIC50: The logarithm of the concentration that gives a response halfway between the Top and Bottom.

  • HillSlope: The steepness of the curve at its midpoint. A Hill slope greater than 1.0 indicates a steeper curve, while a slope less than 1.0 indicates a shallower curve.[11]

Data Analysis Workflow:
  • Data Normalization: Raw data (e.g., fluorescence units) should be normalized to a more intuitive scale, such as percentage inhibition or percentage viability. This is typically done relative to the vehicle control (0% inhibition) and a positive control for maximal inhibition (100% inhibition).

  • Curve Fitting: The normalized data is then fitted to the 4PL model using statistical software such as GraphPad Prism, R, or Python libraries. The software will estimate the best-fit values for the four parameters (Top, Bottom, LogIC50, and HillSlope) along with their confidence intervals.[12][13]

  • Goodness of Fit: It is essential to assess how well the model fits the data. This can be evaluated by examining the R-squared value (a measure of how close the data are to the fitted regression line) and by visual inspection of the residuals.

  • Parameter Comparison: To compare the potency of different compounds, a statistical test is performed on their LogIC50 values. An F-test is commonly used to determine if there is a statistically significant difference between the LogIC50 values of two or more curves.[13]

Interpreting the Results: A Comparative Analysis

The primary output of the statistical analysis will be a set of parameters for each compound, which can be summarized in a table for easy comparison.

CompoundIC50 (µM)95% Confidence Interval (µM)HillSlopeR-squared
2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide[Insert Value][Insert Range][Insert Value][Insert Value]
Reference Compound A[Insert Value][Insert Range][Insert Value][Insert Value]
Reference Compound B[Insert Value][Insert Range][Insert Value][Insert Value]

Interpreting the Parameters:

  • IC50: A lower IC50 value indicates a more potent compound.[14] The 95% confidence interval provides a range in which the true IC50 is likely to fall.

  • HillSlope: The Hill slope provides insights into the nature of the binding interaction. A Hill slope of 1 suggests a 1:1 binding stoichiometry, while values greater or less than 1 can indicate positive or negative cooperativity, respectively.

  • R-squared: A value close to 1.0 indicates a good fit of the model to the data.

When comparing compounds, a statistically significant difference in their IC50 values (typically p < 0.05 from the F-test) suggests a true difference in their potency.

G cluster_compound Compound cluster_assay Biological Assay cluster_data Data Generation cluster_analysis Statistical Analysis cluster_output Output Compound 2-[(2,3-Dimethyl-1H-indol-5-yl) formamido]acetamide Assay Cell-Based Assay (e.g., Viability) Compound->Assay DoseResponse Dose-Response Data Assay->DoseResponse NonlinearRegression Nonlinear Regression (4PL Model) DoseResponse->NonlinearRegression IC50 IC50 Determination NonlinearRegression->IC50 Efficacy Efficacy NonlinearRegression->Efficacy StatisticalTest Statistical Comparison (F-test) IC50->StatisticalTest Potency Relative Potency StatisticalTest->Potency

Caption: Logical flow from compound to comparative analysis.

Conclusion and Future Directions

This guide has provided a comprehensive overview of the statistical analysis of dose-response curves, using the novel compound 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide as a case study. By adhering to rigorous experimental design and employing appropriate statistical models, researchers can confidently characterize the potency and efficacy of new chemical entities. The methodologies described herein are not only applicable to the initial characterization of this specific indole derivative but also serve as a robust framework for the broader field of drug discovery and development. Further studies on 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide should focus on elucidating its mechanism of action and evaluating its activity in more complex biological systems, such as in vivo models.

References

  • MyAssays. Four Parameter Logistic (4PL) Regression. [Link]

  • Quantics Biostatistics. What is the 4PL Formula? (2023). [Link]

  • GraphPad. How to Perform a Dose-Response Analysis. [Link]

  • Kim, H. Y., & Bang, H. (2018). An EM Algorithm for Fitting a 4-Parameter Logistic Model to Binary Dose-Response Data. Journal of Statistical Theory and Practice, 12(4), 675–686. [Link]

  • Sumner, D. J., & Reid, J. L. (1983). The analysis of dose-response curves--a practical approach. British journal of clinical pharmacology, 15(4), 423–433. [Link]

  • Giltinan, D. M., & Davidian, M. (1994). Constrained four parameter logistic model. Journal of biopharmaceutical statistics, 4(2), 147–160. [Link]

  • De Souza-Torres, A. (2023). Statistical tool or test can be used for dose-response curve with time component is the nonlinear regression. ResearchGate. [Link]

  • Ritz, C., & Spiess, A. N. (2008). dr4pl: A Stable Convergence Algorithm for the 4 Parameter Logistic Model. The R Journal, 7(2), 45-58. [Link]

  • Numerical Algorithms Group. (2023). Modelling Dose–Response Relationships Using Data Fitting. [Link]

  • Liu, J., & Wang, Y. (2023). Assessment of nonlinear dose–response relationships via nonparametric regression. Journal of Applied Statistics, 50(4), 849-863. [Link]

  • Hartert, K. (2025). Mastering Dose Response Curves: IC50 & Nonlinear Regression in Prism [Video]. YouTube. [Link]

  • GraphPad. Example: Global nonlinear regression (dose-response curves). [Link]

  • Ting, N., & Chen, D. G. (2018). Beyond exposure‐response: A tutorial on statistical considerations in dose‐ranging studies. Pharmaceutical Statistics, 17(5), 513-523. [Link]

  • Faigman, D. L. (2002). The Dose-Response Curve. In: D. L. Faigman, D. H. Kaye, M. J. Saks, & J. Sanders (Eds.), Modern Scientific Evidence: The Law and Science of Expert Testimony. Thomson/West. [Link]

  • Kalliokoski, T., Kramer, C., Vulpetti, A., & Gedeck, P. (2013). Comparability of Mixed IC50 Data – A Statistical Analysis. PLoS ONE, 8(4), e61072. [Link]

  • Wiley Analytical Science. (2024). Statistical analysis of dose-response curves. [Link]

  • Kalliokoski, T., Kramer, C., Vulpetti, A., & Gedeck, P. (2013). Comparability of mixed IC₅₀ data - a statistical analysis. PloS one, 8(4), e61072. [Link]

  • Kalliokoski, T., Kramer, C., Vulpetti, A., & Gedeck, P. (2013). Comparability of Mixed IC50 Data – A Statistical Analysis. PLoS ONE, 8(4), e61072. [Link]

  • Sebaugh, J. L. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. [Link]

  • Reddit. (2023). IC50 comparison test. [Link]

  • Chiamulera, C., et al. (2005). Mechanistic pharmacokinetic and pharmacodynamic modeling of CHF3381 (2-[(2,3-dihydro-1H-inden-2-yl)amino]acetamide monohydrochloride), a novel N-methyl-D-aspartate antagonist and monoamine oxidase-A inhibitor in healthy subjects. The Journal of pharmacology and experimental therapeutics, 313(2), 647–657. [Link]

  • Li, Y., et al. (2016). Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives: Synthesis and Biological Evaluation. Molecules (Basel, Switzerland), 21(5), 589. [Link]

  • Taha, M., et al. (2019). Indole-3-acetamides: As Potential Antihyperglycemic and Antioxidant Agents; Synthesis, In Vitro α-Amylase Inhibitory Activity, Structure–Activity Relationship, and In Silico Studies. Molecules (Basel, Switzerland), 24(23), 4277. [Link]

  • Lee, H. G., et al. (2021). Discovery of new acetamide derivatives of 5-indole-1,3,4-oxadiazol-2-thiol as inhibitors of HIV-1 Tat-mediated viral transcription. Journal of Biological Chemistry, 296, 100587. [Link]

  • Liu, Y., et al. (2022). The mechanism and pharmacodynamics of 2-((1H-indol-3-yl)thio/sulfinyl)-N-pheny acetamide derivative as a novel inhibitor against human respiratory syncytial virus. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2269–2278. [Link]

  • Kornienko, A., et al. (2024). 2-(3-Indolyl)acetamides and their oxazoline analogues: Anticancer SAR study. Bioorganic & Medicinal Chemistry Letters, 102, 129681. [Link]

  • Li, Y., et al. (2021). 2-((1H-indol-3-yl)thio)-N-phenyl-acetamides: SARS-CoV-2 RNA-dependent RNA polymerase inhibitors. European Journal of Medicinal Chemistry, 213, 113175. [Link]

  • Li, Y., et al. (2016). Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)-2-Oxoacetamide Derivatives: Synthesis and Biological Evaluation. Molecules (Basel, Switzerland), 21(5), 589. [Link]

  • Zhang, Y., et al. (2020). Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamide derivatives as agents for inhibiting tubulin polymerization. RSC Medicinal Chemistry, 11(10), 1205–1215. [Link]

  • Sabahat, S., et al. (2026). Convergent synthesis of new N -substituted 2-{[5-(1H -indol-3-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamides as suitable therapeutic agents. ResearchGate. [Link]

  • Patel, O. L., et al. (2024). Synthesis, Characterization and in vivo Biological Activity of n-(2-chlorophenyl)-2-(2-methyl-5-nitro-1h-imidazol-1-yl) Acetamide and its Derivatives. Journal of Young Pharmacists, 16(2), 235-241. [Link]

Sources

Safety & Regulatory Compliance

Safety

2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide proper disposal procedures

Proper management of complex pharmaceutical intermediates is a critical intersection of laboratory safety, environmental stewardship, and regulatory compliance. 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide is a nit...

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Author: BenchChem Technical Support Team. Date: April 2026

Proper management of complex pharmaceutical intermediates is a critical intersection of laboratory safety, environmental stewardship, and regulatory compliance. 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide is a nitrogen-rich, heterocyclic organic compound typically utilized in advanced drug discovery and synthetic research. Because it is an R&D chemical with potentially uncharacterized chronic toxicities, it must be handled under the assumption that it poses significant environmental and biological hazards.

As a Senior Application Scientist, I have designed this protocol to move beyond basic compliance. This guide explains the causality behind each disposal step, ensuring your laboratory builds a self-validating safety culture grounded in the Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) standards[1].

Chemical Characterization & Waste Profiling

Before disposing of any chemical, we must profile its physical and chemical properties to determine its correct waste stream.

  • Molecular Profile: The compound consists of an indole core substituted with formamido and acetamide groups. It contains carbon, hydrogen, nitrogen, and oxygen, but no halogens (fluorine, chlorine, bromine, or iodine).

  • Drain Disposal Prohibition: Complex indoles and amides exhibit low aqueous solubility and high environmental persistence. They fail the EPA's criteria for safe drain disposal, which requires low toxicity and high water solubility[2]. Never flush this compound or its solutions down the sink.

  • Waste Stream Assignment: In its pure powder form, it is classified as Solid Chemical Waste [3]. However, in typical laboratory workflows, it is often dissolved in carrier solvents. If dissolved in Dimethyl Sulfoxide (DMSO) or Methanol, it enters the Non-Halogenated Organic Waste stream[4]. If dissolved in Dichloromethane (DCM) or Chloroform, the entire mixture must be treated as Halogenated Organic Waste [4].

Experimental Workflow: Step-by-Step Disposal Procedures

Phase A: Segregation and Primary Containment
  • Determine the Physical State: Separate pure solid waste (e.g., unused reagent, contaminated weigh boats, spent silica gel) from liquid waste (e.g., post-assay solutions, solvent extractions)[3].

  • Select Compatible Containers: Use High-Density Polyethylene (HDPE) or glass containers. Do not use metal containers, as trace acidic or basic impurities from assays could cause corrosion[5].

  • Apply the 90% Rule: Fill liquid waste containers to a maximum of 90% capacity. This critical step leaves headspace for vapor expansion, preventing pressure buildup and container rupture[5].

Phase B: Labeling and SAA Storage
  • Execute RCRA Labeling: Immediately affix a label reading "Hazardous Waste" to the container. You must write out the full chemical name—2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide—and the exact percentage composition of the solvent[6]. Never use abbreviations or chemical formulas, as this violates EPA regulations and endangers waste handlers.

  • Establish Secondary Containment: Place the primary waste container inside a chemically compatible secondary containment tub or tray. This ensures that if the primary vessel fails, the chemical will not reach nearby floor or sink drains[7].

  • Manage the Satellite Accumulation Area (SAA): Store the waste in a designated SAA at or near the point of generation (e.g., inside the fume hood). The SAA must be under the direct control of the operator[6].

Phase C: Decontamination and Spill Response
  • Solid Spills (Powder): If the pure compound is spilled, do not use water, which can spread the contaminant. Carefully sweep up the powder using a brush and pan, avoiding dust formation, and shovel it into a solid waste container[8].

  • Liquid Spills (Solution): If a solvent mixture containing the compound spills, dike the area to prevent spreading. Absorb the liquid using an inert material such as vermiculite or dry sand[9]. Place the saturated absorbent into a solid hazardous waste bin.

Logical Workflow Visualization

The following decision matrix illustrates the self-validating segregation logic required to process this compound safely.

G Start Waste Generation: 2-[(2,3-Dimethyl-1H-indol-5-yl) formamido]acetamide State Physical State of Waste? Start->State Solid Solid Waste (Powder/Contaminated PPE) State->Solid Unused/Spilled Solid Liquid Liquid Waste (Dissolved in Solvent) State->Liquid Post-Assay Solution SolidBin Solid Hazardous Waste Container Solid->SolidBin HalogenCheck Does the carrier solvent contain halogens? Liquid->HalogenCheck NonHalo Non-Halogenated Organic Waste Stream HalogenCheck->NonHalo No (e.g., DMSO, MeOH) Halo Halogenated Organic Waste Stream HalogenCheck->Halo Yes (e.g., DCM, Chloroform) SAA Satellite Accumulation Area (SAA) Secondary Containment Required NonHalo->SAA Halo->SAA SolidBin->SAA EHSPickup EH&S Pickup & Licensed Incineration SAA->EHSPickup

Workflow for segregating and disposing of 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide waste.

Quantitative Parameters for Waste Accumulation

To ensure strict adherence to safety and regulatory frameworks, all laboratory personnel must operate within the following quantitative limits when handling this compound.

ParameterRegulatory Standard / Best PracticeScientific & Logistical Rationale
Container Fill Limit Maximum 90% capacityPrevents over-pressurization and rupture caused by the thermal expansion of organic solvent vapors[5].
SAA Storage Limit (Full) 72 HoursEPA regulations mandate that once a waste container reaches its maximum capacity, it must be removed from the SAA within 72 hours[6].
SAA Storage Limit (Partial) 1 YearPartially filled, properly sealed containers may remain in the SAA for up to one year before mandatory disposal[2].
Spill Temperature Check < 10 °C rise upon mixingWhen bulking waste streams, a temperature rise of ≥ 10 °C indicates a dangerous exothermic incompatibility. Mixing must stop immediately[10].

References

  • Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines." CWU. Available at: [Link]

  • Youngstown State University. "Hazardous Waste Disposal." YSU. Available at: [Link]

  • Daniels Health. "How to Ensure Safe Chemical Waste Disposal in Laboratories." Daniels Health. Available at: [Link]

  • Chemistry LibreTexts. "1.4.2: Chemical Waste." LibreTexts. Available at: [Link]

  • GAIACA. "How to Dispose of Chemical Waste in a Lab Correctly." GAIACA. Available at: [Link]

  • Columbia University. "Hazardous Chemical Waste Management Guidelines." Columbia Research. Available at: [Link]

  • King County. "Laboratory Waste Management Guide." King County. Available at: [Link]

  • Fisher Scientific. "SAFETY DATA SHEET: 2,3-Dimethyl-1H-indole-6-carboxylic acid." Fisher Sci. Available at: [Link]

  • Education Bureau, Hong Kong. "Chemical Waste Handling Procedures for Secondary School Science Laboratories." HKEdCity. Available at: [Link]

Sources

Handling

Personal protective equipment for handling 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide

Handling novel research chemicals requires a rigorous, mechanistic approach to safety. 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide (CAS: 1156140-71-4) is a specialized organic solid primarily utilized in drug disc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Handling novel research chemicals requires a rigorous, mechanistic approach to safety. 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide (CAS: 1156140-71-4) is a specialized organic solid primarily utilized in drug discovery and biochemical research[1].

Because specific toxicological data for novel derivatives is often limited, occupational safety protocols must be reverse-engineered from the compound's structural moieties and intended biological activity. This guide provides a self-validating, step-by-step Standard Operating Procedure (SOP) for handling this compound, ensuring maximum protection for laboratory personnel.

Risk Assessment & Causality (E-E-A-T)

To design an effective Personal Protective Equipment (PPE) strategy, we must first understand why this specific molecule poses a risk:

  • Bioactivity Potential (The Indole Core): Indole derivatives are frequently investigated in pharmacology as potent signaling modulators, including protein tyrosine kinase inhibitors and tubulin polymerization inhibitors[2][3]. Accidental systemic absorption (via inhalation or dermal permeation) could inadvertently disrupt critical cellular pathways, such as inducing G2/M phase cell cycle arrest[3]. Furthermore, indole powders are known to cause respiratory tract irritation and serious eye damage upon contact[4][5].

  • Sensitization Potential (The Acetamide Moiety): Acetamides are recognized skin sensitizers. Direct or repeated dermal contact can lead to contact dermatitis[6]. Additionally, simple acetamides are classified as Group 2B possible carcinogens. While the risk profile of a complex derivative differs from the parent compound, the precautionary principle mandates treating this chemical as a potential sensitizer and systemic hazard.

Physicochemical & Safety Metrics

The following quantitative data dictates our logistical and safety boundaries.

Property / MetricValue / SpecificationCausality / Relevance to Handling
Molecular Weight 245.28 g/mol [1]Essential for calculating molarity during in vitro assay preparation.
Log Pow (Indole Core) ~2.14Indicates moderate lipophilicity; the compound will readily cross biological membranes if dermal exposure occurs.
Min. Glove Thickness ≥ 0.11 mm (Nitrile)Required to prevent dermal permeation of sensitizing acetamide moieties.
Spill Isolation Distance 25 meters (75 feet)[7]Minimum clearing radius required for significant bulk powder spills to prevent inhalation of aerosolized particulates.

Required Personal Protective Equipment (PPE)

Based on the structural hazards, the following PPE is mandatory. Every piece of equipment serves a specific mechanistic purpose.

PPE CategorySpecificationJustification
Hand Protection Double-layered Nitrile gloves (≥0.11 mm thickness)Prevents dermal permeation of the acetamide moiety. Double-gloving is required during solubilization to allow rapid removal if solvent contact occurs.
Eye Protection ANSI Z87.1 tight-fitting safety gogglesProtects against corneal irritation and damage from aerosolized indole dust[5]. Standard safety glasses are insufficient.
Body Protection Flame-retardant, fluid-resistant lab coatShields street clothing from microscopic powder contamination. Must be fully buttoned with cuffs tucked into the inner glove layer.
Respiratory N95/P100 particulate respirator (if outside hood)Mitigates inhalation of bioactive dust. Note: Primary protection should always be engineering controls (Fume Hood).

Operational Plan: Solubilization & Assay Preparation

Do not simply execute steps; validate them. This protocol utilizes a self-validating system to ensure environmental and personal safety during the preparation of stock solutions.

Step 1: Environmental Validation

  • Action: Turn on the Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood.

  • Validation: Check the digital airflow monitor. Verify that the face velocity is between 80–100 feet per minute (fpm). Causality: This ensures that any aerosolized indole powder generated during weighing is pulled away from the operator's breathing zone.

Step 2: PPE Donning & Integrity Check

  • Action: Don lab coat, goggles, and double nitrile gloves.

  • Validation: Before putting on the gloves, trap air inside them and squeeze to check for pinhole leaks. Causality: Acetamides are sensitizers[6]; a compromised glove provides zero protection and can actually trap chemicals against the skin.

Step 3: Anti-Static Weighing

  • Action: Use a static-dissipative weigh boat and a micro-spatula to transfer the 2-[(2,3-Dimethyl-1H-indol-5-yl)formamido]acetamide powder.

  • Validation: Observe the powder behavior. If it "jumps" or clings aggressively to the spatula, static is present. Use an anti-static gun (ionizer) before proceeding. Causality: Indole powders can hold static charge, leading to sudden aerosolization and contamination of the balance area[4].

Step 4: Solubilization (High-Risk Step)

  • Action: Add the solvent (typically DMSO for biological assays) directly to the pre-weighed vial inside the fume hood. Cap tightly before vortexing.

  • Validation: Inspect gloves immediately after pipetting. Causality: DMSO is a potent dermal penetration enhancer. If the indole-acetamide compound is dissolved in DMSO, its ability to cross the skin barrier increases exponentially. If a single drop of the DMSO solution contacts the outer glove, the operator must pause, remove the outer glove immediately, and don a fresh one.

Spill & Disposal Protocol

In the event of an accidental release, follow this procedural response to prevent airborne exposure.

  • Isolate: For small benchtop spills, clear immediate personnel. For large bulk spills, enforce a 25-meter isolation distance[7].

  • Dampen (Do not sweep dry): Lightly mist the spilled powder with a compatible solvent (e.g., water or dilute ethanol) or place a damp absorbent pad over it. Causality: Dry sweeping aerosolizes the indole powder, drastically increasing inhalation risk[4].

  • Absorb & Collect: Use non-sparking tools to scoop the dampened material into a hazardous waste bag.

  • Decontaminate: Wash the affected surface with a detergent solution, as water alone may not fully solubilize the lipophilic indole core (Log Pow ~2.14).

  • Disposal: Seal and label as "Hazardous Organic Solid Waste (Indole/Acetamide Derivative)." Dispose of via an approved environmental waste contractor. Do not flush down the drain.

Safety Workflow Visualization

SafetyWorkflow Assess 1. Risk Assessment (Bioactive Indole) PPE 2. Don PPE & Verify (Gloves, Goggles, Coat) Assess->PPE Hood 3. Fume Hood Ops (Weighing & Solubilization) PPE->Hood Spill Spill Detected? Hood->Spill Clean Spill Protocol (Dampen, Absorb, Bag) Spill->Clean Yes Assay Standard Assay Workflow Spill->Assay No Dispose Hazardous Waste Disposal Clean->Dispose Assay->Dispose Waste

Caption: Workflow for safe handling and spill response of bioactive indole-acetamide derivatives.

References

  • Google Patents.US6596746B1 - Cyclic protein tyrosine kinase inhibitors.
  • RSC Medicinal Chemistry. Synthesis and bioactive evaluation of indole derivatives as agents for inhibiting tubulin polymerization. Available at: [Link]

  • New Jersey Department of Health. Acetamide - Hazardous Substance Fact Sheet. Available at: [Link]

  • Patsnap Synapse. What are the side effects of Acetamide? Available at:[Link]

Sources

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